2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine

• CAS: 885950-52-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure Elucidation of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine

Introduction

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-tubercular properties.[1][2][3] The specific analogue, 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, incorporates key pharmacophoric features: a bromophenyl group at the 2-position, which can act as a handle for further functionalization or engage in halogen bonding, and an amino group at the 6-position, a common site for modulating solubility and forming interactions with biological targets. Accurate and unambiguous structure elucidation is a cornerstone of the drug discovery and development process, ensuring the integrity of structure-activity relationship (SAR) studies and the ultimate safety and efficacy of a potential drug candidate.

This technical guide provides a comprehensive overview of the analytical methodologies and strategic workflow for the complete structure elucidation of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for each experimental choice.

I. Synthesis and Verification of the Molecular Formula

A robust structure elucidation workflow begins with a plausible synthetic route and the confirmation of the molecular formula.

A. Synthetic Strategy

The synthesis of 2-aryl-6-aminoimidazo[1,2-a]pyridines typically involves a multicomponent reaction or a stepwise approach. A common and efficient method is the reaction of a substituted 2-aminopyridine with an α-haloketone.[4][5] For the target molecule, this would involve the condensation of 5-aminopyridin-2-amine with 2-bromo-1-(4-bromophenyl)ethan-1-one.

Experimental Protocol: Synthesis

• Reactant Preparation: Dissolve 5-aminopyridin-2-amine (1.0 eq) and 2-bromo-1-(4-bromophenyl)ethan-1-one (1.05 eq) in a suitable solvent such as ethanol or isopropanol.

• Reaction: Heat the mixture to reflux for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TTC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. A precipitate of the hydrobromide salt of the product is expected to form. Filter the solid and wash with cold ethanol.

• Neutralization and Purification: The free base can be obtained by neutralizing the salt with an aqueous solution of a base like sodium bicarbonate. The crude product is then purified by column chromatography on silica gel or by recrystallization to yield 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine.

B. High-Resolution Mass Spectrometry (HRMS)

Once the compound is synthesized and purified, the first step in its structural characterization is to confirm its molecular formula (C₁₃H₁₀BrN₃). High-resolution mass spectrometry is the ideal technique for this purpose as it provides a highly accurate mass measurement.

Causality of Experimental Choice:

HRMS can measure the mass-to-charge ratio (m/z) to four or five decimal places, allowing for the unambiguous determination of the elemental composition from the exact mass. This is crucial to differentiate from other potential isobaric (same nominal mass) impurities or side products.

Expected Results:

The molecular formula C₁₃H₁₀BrN₃ has a calculated monoisotopic mass of 287.0058. Due to the near-equal natural abundance of the bromine isotopes (⁷⁹Br and ⁸¹Br), the mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion [M+H]⁺.[6][7]

Ion	Calculated m/z (C₁₃H₁₁⁷⁹BrN₃⁺)	Calculated m/z (C₁₃H₁₁⁸¹BrN₃⁺)	Expected Ratio
[M+H]⁺	288.0136	290.0115	~1:1

The observation of this doublet with a mass difference of approximately 1.998 Da and a roughly 1:1 intensity ratio is a strong confirmation of the presence of a single bromine atom in the molecule.[6]

Experimental Protocol: High-Resolution Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the purified compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF).

• Data Acquisition: Acquire the spectrum in positive ion mode. The high resolution allows for the accurate mass measurement of the protonated molecule [M+H]⁺.

• Data Analysis: Compare the experimentally measured m/z values of the isotopic peaks with the theoretically calculated values for the proposed formula C₁₃H₁₀BrN₃.

II. Spectroscopic Characterization for Connectivity

With the molecular formula confirmed, the next stage is to piece together the connectivity of the atoms using a suite of spectroscopic techniques.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution.[8] A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments is required for a complete assignment of all proton and carbon signals.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

Expected ¹H NMR Signals (in DMSO-d₆, ~400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.20	d	1H	H-5	Deshielded due to proximity to the positively charged bridgehead nitrogen.
~7.80	d	2H	H-2', H-6'	Protons on the bromophenyl ring ortho to the imidazopyridine core.
~7.65	s	1H	H-3	Singlet proton on the imidazole ring.
~7.60	d	2H	H-3', H-5'	Protons on the bromophenyl ring meta to the imidazopyridine core.
~7.40	d	1H	H-8	Proton on the pyridine ring.
~6.90	dd	1H	H-7	Proton on the pyridine ring, coupled to H-5 and H-8.
~5.50	s (broad)	2H	-NH₂	Amine protons, often broad and exchangeable with D₂O.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms.

Expected ¹³C NMR Signals (in DMSO-d₆, ~100 MHz):

Chemical Shift (δ, ppm)	Assignment	Rationale
~145.0	C-2	Carbon attached to two nitrogen atoms and the bromophenyl group.
~142.0	C-8a	Bridgehead carbon.
~138.0	C-6	Carbon bearing the amino group.
~132.0	C-3', C-5'	Carbons on the bromophenyl ring.
~131.0	C-1'	Quaternary carbon of the bromophenyl ring attached to the imidazopyridine.
~128.0	C-2', C-6'	Carbons on the bromophenyl ring.
~122.0	C-5	Carbon on the pyridine ring.
~120.0	C-4'	Carbon bearing the bromine atom.
~115.0	C-8	Carbon on the pyridine ring.
~110.0	C-3	Carbon on the imidazole ring.
~108.0	C-7	Carbon on the pyridine ring.

2D NMR Spectroscopy for Unambiguous Assignment

While 1D NMR provides significant information, 2D NMR is essential to confirm the connectivity.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically separated by 2-3 bonds). It would confirm the coupling between H-7 and H-8, and between H-7 and H-5 on the pyridine ring. It would also show the coupling between the ortho and meta protons on the bromophenyl ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to. It allows for the unambiguous assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This is a key experiment for piecing together the molecular skeleton. It shows correlations between protons and carbons that are 2-3 bonds away. Key expected correlations include:

  • H-3 to C-2, C-8a, and C-3a.

  • H-5 to C-7 and C-8a.

  • H-2'/H-6' to C-2 and C-4'.

The following diagram illustrates the workflow for NMR-based structure elucidation.

Caption: Workflow for NMR-based structure elucidation.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

• 1D Spectra Acquisition: Acquire ¹H and ¹³C{¹H} spectra on a 400 MHz or higher field spectrometer.

• 2D Spectra Acquisition: Perform standard COSY, HSQC, and HMBC experiments. The parameters for these experiments should be optimized for the expected coupling constants and chemical shift ranges.

• Data Processing and Analysis: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Analyze the 1D and 2D spectra systematically to assign all proton and carbon signals and confirm the overall structure.

III. Definitive Structure Confirmation by X-ray Crystallography

While the combination of HRMS and NMR provides a very high degree of confidence in the proposed structure, single-crystal X-ray crystallography provides the ultimate, unambiguous proof of molecular structure in the solid state.[9][10] It determines the precise spatial arrangement of atoms and the connectivity, confirming the regiochemistry of the substitutions.

Causality of Experimental Choice:

For novel compounds, especially those intended for pharmaceutical development, regulatory agencies often require definitive proof of structure. X-ray crystallography provides this by generating a 3D model of the molecule, leaving no ambiguity about atom connectivity or stereochemistry (if applicable). It is the gold standard for structure determination.[11]

Expected Outcome:

A successful crystallographic analysis will yield a detailed 3D structure of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine. This will confirm:

• The fusion of the imidazole and pyridine rings.

• The position of the bromophenyl group at C-2.

• The location of the amino group at C-6.

• Bond lengths, bond angles, and intermolecular interactions (such as hydrogen bonding involving the amine) in the crystal lattice.

The following diagram outlines the logical flow from synthesis to definitive structure confirmation.

Caption: Overall workflow for structure elucidation.

Experimental Protocol: Single-Crystal X-ray Crystallography

• Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer. Collect diffraction data by irradiating the crystal with monochromatic X-rays.

• Structure Solution and Refinement: Process the diffraction data to solve the phase problem and generate an initial electron density map. Build a molecular model into the map and refine it against the experimental data to obtain the final crystal structure.

• Validation: The final structure is validated using established crystallographic metrics.

Conclusion

The structure elucidation of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine is a systematic process that relies on the synergistic application of multiple analytical techniques. The workflow begins with a logical synthesis followed by high-resolution mass spectrometry to confirm the molecular formula. A comprehensive suite of 1D and 2D NMR experiments is then employed to determine the precise connectivity of the atoms. Finally, single-crystal X-ray crystallography provides the ultimate and unambiguous confirmation of the molecular structure. This rigorous, multi-faceted approach ensures the scientific integrity of the data, which is paramount for applications in research and drug development.

References

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An In-depth Technical Guide to the Potential Therapeutic Targets of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its wide range of biological activities.[1][2] This guide focuses on a specific derivative, 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, a compound with significant therapeutic potential stemming from its structural features. While public domain data on this exact molecule is emerging, a robust analysis of structurally similar analogs allows for the confident extrapolation of its likely therapeutic targets. This document synthesizes the available information on the broader class of 2-phenylimidazo[1,2-a]pyridines to identify and technically evaluate the most probable and promising biological targets for this compound.[3][4] We will delve into the mechanistic basis for these potential interactions, provide detailed experimental protocols for target validation, and present a logical framework for advancing this compound through the early stages of the drug discovery pipeline. The primary therapeutic areas of focus include oncology and neuroinflammation, with a strong emphasis on protein kinases and other key signaling nodes.[5][6]

Introduction: The Imidazo[1,2-a]pyridine Core and the Significance of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine

The imidazo[1,2-a]pyridine ring system is a bicyclic heteroaromatic structure present in several marketed drugs, including zolpidem and alpidem.[2][3] Its rigid, planar structure and synthetic tractability have made it an attractive scaffold for the development of novel therapeutic agents targeting a diverse array of biological targets.[4][7] Derivatives have demonstrated activities including anticancer, anti-inflammatory, antiviral, and antimicrobial effects.[1][8]

The specific compound, 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, possesses key structural motifs that suggest a defined spectrum of activity:

• The 2-Phenyl Group: Substitution at the 2-position with an aromatic ring is a common feature in imidazo[1,2-a]pyridines that exhibit potent biological activity, particularly as kinase inhibitors.[6][9]

• The 4-Bromo Substituent: The bromine atom on the phenyl ring can engage in halogen bonding, a specific and directional non-covalent interaction that can enhance binding affinity and selectivity for a protein target. It also increases lipophilicity, which can influence cell permeability and pharmacokinetic properties.

• The 6-Amino Group: The amino group at the 6-position can act as a hydrogen bond donor, providing a critical anchor point within a protein's binding pocket. Its position on the imidazo[1,2-a]pyridine core often directs the molecule's interaction with key residues in enzyme active sites.

Based on these features and the extensive literature on related analogs, this guide will focus on two primary classes of potential targets: Protein Kinases and Enzymes involved in Cancer and Neuroinflammation.

Potential Therapeutic Target Class I: Protein Kinases

The human kinome represents one of the most important target families for drug discovery, particularly in oncology. Numerous imidazo[1,2-a]pyridine derivatives have been identified as potent kinase inhibitors.[3][6] The general mechanism involves the scaffold acting as an ATP-competitive inhibitor, occupying the adenine-binding pocket of the kinase.

Proposed Target: Cyclin-Dependent Kinases (CDKs)

Rationale: Several imidazo[1,2-a]pyridine-based compounds have been developed as potent and selective CDK inhibitors.[9] CDKs are critical regulators of the cell cycle, and their dysregulation is a hallmark of cancer. Inhibition of CDKs can lead to cell cycle arrest and apoptosis in cancer cells.[10] The 2-phenyl and 6-amino moieties of the compound are well-suited to form the key hydrogen bonds within the ATP-binding site of CDKs.

Mechanistic Hypothesis: 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine is hypothesized to bind to the ATP pocket of CDKs, such as CDK2/Cyclin A or CDK9/Cyclin T1. The amino group at the 6-position could act as a hinge-binder, forming hydrogen bonds with the backbone of the kinase hinge region, while the 2-(4-bromophenyl) group occupies the hydrophobic pocket.

Signaling Pathway

Caption: Proposed inhibition of Cyclin-Dependent Kinases (CDKs) by the compound, leading to cell cycle arrest.

Proposed Target: PI3K/Akt/mTOR Pathway Kinases

Rationale: The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. It is frequently hyperactivated in various cancers. Imidazo[1,2-a]pyridine derivatives have been reported as inhibitors of key kinases in this pathway, such as PI3K and Akt.[6][10]

Mechanistic Hypothesis: The compound may act as an ATP-competitive inhibitor of PI3K isoforms or Akt. The structural features of the molecule are compatible with the binding sites of these kinases, which share similarities with the CDK ATP-binding pocket.

Signaling Pathway

Caption: Potential inhibition points of the compound within the PI3K/Akt/mTOR signaling pathway.

Potential Therapeutic Target Class II: Enzymes in Cancer and Neuroinflammation

Beyond kinases, the imidazo[1,2-a]pyridine scaffold has shown activity against other enzyme classes relevant to disease.

Proposed Target: Aldehyde Dehydrogenase (ALDH)

Rationale: Certain imidazo[1,2-a]pyridine derivatives have been identified as inhibitors of aldehyde dehydrogenase (ALDH), particularly the ALDH1A isoforms.[11] ALDH enzymes are involved in cellular detoxification and the biosynthesis of retinoic acid. High ALDH activity is a characteristic of cancer stem cells, contributing to chemoresistance and tumor recurrence. Inhibiting ALDH could therefore be a strategy to target this aggressive cell population.

Mechanistic Hypothesis: The compound is proposed to bind to the active site of ALDH1A isoforms, potentially through interactions with the catalytic cysteine residue or by occupying the substrate-binding tunnel. The 2-phenyl group can form hydrophobic interactions, while the 6-amino group may engage in hydrogen bonding with key residues.

Experimental Validation Strategies

To validate these putative targets, a tiered approach of biochemical and cell-based assays is recommended.

Tier 1: Biochemical Assays for Direct Target Inhibition

The primary objective is to determine if the compound directly interacts with and inhibits the activity of the purified recombinant target proteins.

4.1.1 In Vitro Kinase Inhibition Assay

Principle: This assay measures the ability of the compound to inhibit the phosphorylation of a substrate by a specific kinase. Various formats are available, including radiometric and fluorescence-based methods.[12][13] The ADP-Glo™ Kinase Assay is a robust, luminescence-based method that quantifies the amount of ADP produced during the kinase reaction.[14]

Detailed Protocol (ADP-Glo™ Kinase Assay):

• Reagent Preparation: Prepare kinase buffer, recombinant kinase (e.g., CDK2/Cyclin A), substrate (e.g., histone H1), and ATP solution. Prepare a serial dilution of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine in DMSO, followed by a final dilution in kinase buffer.

• Kinase Reaction: In a 384-well plate, add 2.5 µL of the compound dilution or vehicle control (DMSO).

• Add 2.5 µL of a 2X kinase/substrate mix.

• Initiate the reaction by adding 5 µL of 2X ATP solution. Incubate at room temperature for 60 minutes.

• ADP Detection: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to controls. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Experimental Workflow

Caption: Workflow for an in vitro luminescence-based kinase inhibition assay.

Tier 2: Cellular Assays for Target Engagement and Functional Effects

These assays confirm that the compound can enter cells, bind to its intended target, and elicit a biological response.

4.2.1 NanoBRET™ Target Engagement Assay

Principle: The NanoBRET™ assay is a live-cell method that measures the binding of a test compound to a target protein.[15] It utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescent energy transfer tracer that binds to the same protein.[16] A test compound that binds to the target will compete with the tracer, causing a decrease in the BRET signal.[17]

Detailed Protocol:

• Cell Preparation: Transfect HEK293 cells with a plasmid encoding the target protein (e.g., CDK2) fused to NanoLuc® luciferase. Plate the transfected cells in a 96-well white assay plate and incubate for 24 hours.

• Compound and Tracer Addition: Prepare serial dilutions of the test compound. In a separate tube, prepare the NanoBRET™ Tracer diluted in Opti-MEM® I Reduced Serum Medium.

• Remove the culture medium from the cells and add the compound dilutions followed immediately by the tracer solution.

• Signal Detection: Add the Nano-Glo® Substrate to the wells.

• Read the filtered luminescence at 460 nm (donor emission) and >610 nm (acceptor emission) using a BRET-capable plate reader.

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Determine the IC50 value by plotting the BRET ratio against the compound concentration.

4.2.2 Cell Viability/Cytotoxicity Assay

Principle: This assay measures the effect of the compound on the viability and proliferation of cancer cell lines. The MTT or XTT assay is a standard colorimetric method for this purpose.[18][19] It measures the metabolic activity of cells, which is proportional to the number of viable cells.[20][21]

Detailed Protocol (XTT Assay):

• Cell Plating: Seed cancer cells (e.g., MCF-7 breast cancer cells, HCT116 colon cancer cells) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the compound for 72 hours. Include a vehicle control (DMSO) and a positive control for cell death (e.g., staurosporine).

• XTT Reagent Addition: Prepare the XTT labeling mixture according to the manufacturer's instructions. Add 50 µL of the mixture to each well.

• Incubation: Incubate the plate for 4 hours at 37°C in a CO2 incubator.

• Absorbance Reading: Measure the absorbance of the orange formazan product at 450 nm (with a reference wavelength of 660 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the GI50 (concentration for 50% growth inhibition) from the dose-response curve.

Data Summary Table

Target	Assay Type	Predicted Outcome	Validation Priority
CDK2	In Vitro Kinase Assay	IC50 < 1 µM	High
PI3Kα	In Vitro Kinase Assay	IC50 < 1 µM	High
Akt1	In Vitro Kinase Assay	IC50 < 5 µM	Medium
ALDH1A1	Enzyme Activity Assay	IC50 < 10 µM	Medium
CDK2	NanoBRET™ Target Engagement	Cellular IC50 < 5 µM	High
MCF-7 Cells	XTT Cell Viability	GI50 < 10 µM	High
HCT116 Cells	XTT Cell Viability	GI50 < 10 µM	High

Conclusion and Future Directions

2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine is a promising compound with strong potential as an inhibitor of key signaling proteins in oncology and other therapeutic areas. The structural rationale, supported by extensive literature on the imidazo[1,2-a]pyridine scaffold, points towards protein kinases like CDKs and PI3K, as well as enzymes like ALDH, as high-priority targets for investigation.

The experimental framework outlined in this guide provides a clear, step-by-step path for validating these targets. Successful validation, particularly demonstrating potent biochemical inhibition coupled with on-target cellular engagement and functional anti-proliferative effects, would provide a strong foundation for lead optimization. Future efforts should focus on elucidating the precise binding mode through co-crystallography, evaluating the compound's selectivity across the kinome, and initiating pharmacokinetic and in vivo efficacy studies in relevant disease models. The synthetic tractability of the imidazo[1,2-a]pyridine core offers significant opportunities for structure-activity relationship (SAR) studies to further enhance potency, selectivity, and drug-like properties.

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Discovery and significance of the imidazo[1,2-a]pyridine scaffold in medicinal chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Ascendance of a "Privileged" Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. These so-called "privileged structures" are characterized by their ability to bind to multiple biological targets with high affinity, serving as versatile templates for drug discovery.[1][2][3] Among these, the imidazo[1,2-a]pyridine core, a fused bicyclic 5-6 heterocycle, has garnered significant attention for its remarkable therapeutic potential and synthetic accessibility.[4][5][6][7] This guide provides a comprehensive technical overview of the discovery and significance of the imidazo[1,2-a]pyridine scaffold, from its foundational synthesis to its role in marketed drugs and cutting-edge clinical candidates. We will delve into the synthetic strategies that have evolved to construct this versatile core, explore its diverse applications across a range of therapeutic areas, and analyze the structure-activity relationships (SAR) that govern its biological activity.

The broad utility of the imidazo[1,2-a]pyridine scaffold is evidenced by its presence in a variety of commercially successful drugs, including the hypnotic agent zolpidem, the anxiolytic alpidem, and the cardiotonic olprinone.[8][9] Its significance extends beyond these established medicines, with a growing number of imidazo[1,2-a]pyridine-based compounds entering clinical trials for the treatment of cancer, infectious diseases, and other challenging conditions.[6][10] This widespread applicability underscores the scaffold's favorable physicochemical properties and its capacity to be readily functionalized to achieve desired pharmacological profiles.

Historical Perspective and Foundational Synthesis

The journey of the imidazo[1,2-a]pyridine scaffold in medicinal chemistry is intrinsically linked to the development of synthetic methodologies for its construction. The classical approach, the Chichibabin pyridine synthesis, first reported by Aleksei Chichibabin in 1924, laid the groundwork for accessing this heterocyclic system.[11] This method traditionally involves the condensation of 2-aminopyridine with an α-halocarbonyl compound.[12]

The mechanism of the Chichibabin reaction, in the context of imidazo[1,2-a]pyridine synthesis, proceeds through a series of well-defined steps. Initially, the nucleophilic 2-aminopyridine attacks the electrophilic carbonyl carbon of the α-halocarbonyl compound. This is followed by an intramolecular cyclization and subsequent dehydration to afford the aromatic imidazo[1,2-a]pyridine ring system. While historically significant, the classical Chichibabin reaction often required harsh conditions and offered limited scope for substrate variation.

Modern Synthetic Strategies: Enabling Chemical Diversity

Recognizing the therapeutic potential of the imidazo[1,2-a]pyridine core, chemists have dedicated considerable effort to developing more efficient, versatile, and environmentally benign synthetic routes. These modern strategies, including multicomponent reactions, transition-metal-catalyzed cross-couplings, and microwave-assisted syntheses, have greatly expanded the accessible chemical space for this privileged scaffold.[4][6][13]

One of the most powerful modern approaches is the Groebke-Blackburn-Bienaymé reaction, a three-component reaction that allows for the rapid assembly of substituted imidazo[1,2-a]pyridines from a 2-aminopyridine, an aldehyde, and an isocyanide.[14][15] This methodology is highly convergent and offers a high degree of molecular diversity, making it particularly well-suited for the generation of compound libraries for high-throughput screening.

Representative Experimental Protocol: Synthesis of 2-phenylimidazo[1,2-a]pyridine

The following is a representative, step-by-step protocol for the synthesis of a simple imidazo[1,2-a]pyridine derivative, adapted from a copper-catalyzed methodology.[16]

Materials:

• 2-aminopyridine (1 mmol)

• Phenacyl bromide (1 mmol)

• Copper silicate (10 mol%)

• Ethanol (5 mL)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Filtration apparatus

• Crushed ice

• Recrystallization solvent (e.g., hot ethanol)

Procedure:

• To a round-bottom flask, add 2-aminopyridine (1 mmol), phenacyl bromide (1 mmol), and copper silicate (10 mol%).

• Add ethanol (5 mL) to the flask.

• The reaction mixture is refluxed with stirring. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, the mixture is cooled to room temperature and filtered to remove the catalyst.

• The filtrate is then poured over crushed ice to precipitate the crude product.

• The solid product is collected by filtration and purified by recrystallization from hot ethanol to afford the pure 2-phenylimidazo[1,2-a]pyridine.

This protocol exemplifies the simplicity and efficiency of modern synthetic methods for accessing the imidazo[1,2-a]pyridine core. The use of a reusable catalyst and a relatively benign solvent system aligns with the principles of green chemistry.

Medicinal Chemistry Applications: A Scaffold for Diverse Targets

The true significance of the imidazo[1,2-a]pyridine scaffold lies in its remarkable versatility in drug discovery. Its unique electronic and steric properties allow it to interact with a wide array of biological targets, leading to a diverse range of pharmacological activities.[4][9]

Central Nervous System (CNS) Disorders

The most well-known application of the imidazo[1,2-a]pyridine scaffold is in the treatment of CNS disorders, particularly insomnia. Zolpidem (Ambien®) is a widely prescribed hypnotic agent that acts as a positive allosteric modulator of the GABA-A receptor.[17][18] It exhibits selectivity for the α1 subunit of the GABA-A receptor, which is thought to be responsible for its sedative effects.[19][20][21]

Mechanism of Action: Zolpidem and the GABA-A Receptor

Zolpidem enhances the effect of the inhibitory neurotransmitter GABA at the GABA-A receptor, leading to a calming effect on the brain.[18] It binds to a specific site on the receptor, distinct from the GABA binding site, and allosterically increases the receptor's affinity for GABA.[15][22] This potentiation of GABAergic neurotransmission results in the sedative and hypnotic effects of the drug.

Modulation of the GABA-A receptor by Zolpidem.

Oncology

The imidazo[1,2-a]pyridine scaffold has emerged as a promising framework for the development of novel anti-cancer agents.[2][23] A significant focus of research in this area has been the inhibition of the phosphatidylinositol 3-kinase (PI3K) signaling pathway, which is frequently dysregulated in human cancers.[18][24][25][26]

Mechanism of Action: PI3K Inhibition

Imidazo[1,2-a]pyridine-based PI3K inhibitors typically act by competing with ATP for binding to the kinase domain of PI3K.[27] By blocking the activity of PI3K, these compounds can inhibit downstream signaling through the AKT/mTOR pathway, which is critical for cell growth, proliferation, and survival.[3][11][13][14][28] This inhibition can lead to cell cycle arrest and apoptosis in cancer cells.

Inhibition of the PI3K/AKT/mTOR pathway.

A number of imidazo[1,2-a]pyridine derivatives have demonstrated potent and selective inhibition of PI3Kα, the isoform most frequently mutated in cancer.[26][29] Structure-activity relationship studies have revealed that substitution at the 2, 6, and 8 positions of the imidazo[1,2-a]pyridine core can significantly impact potency and selectivity.[8][18][26]

Table 1: Representative Imidazo[1,2-a]pyridine-based PI3Kα Inhibitors

Compound	PI3Kα IC50 (nM)	Antiproliferative Activity (Cell Line)	Reference
Compound 35	1.94	T47D (breast cancer)	[29]
GDC-0941 (Pictilisib)	3	Multiple	[18]
Buparlisib (BKM120)	52	Multiple	[18]

Infectious Diseases

The imidazo[1,2-a]pyridine scaffold has also shown great promise in the fight against infectious diseases, with potent activity reported against a range of pathogens, including bacteria, viruses, and parasites.[4][9]

Tuberculosis

One of the most exciting recent developments in this area is the discovery of imidazo[1,2-a]pyridine-based compounds with potent activity against Mycobacterium tuberculosis, the causative agent of tuberculosis (TB).[10][30][31] Telacebec (Q203), a clinical-stage anti-TB drug candidate, is a prime example of the potential of this scaffold.[10]

Mechanism of Action: QcrB Inhibition

Telacebec and other related imidazo[1,2-a]pyridine amides target the QcrB subunit of the cytochrome bc1 complex in M. tuberculosis.[20][29][32][33] This complex is a key component of the electron transport chain, which is essential for cellular respiration and ATP production. By inhibiting QcrB, these compounds disrupt the pathogen's energy metabolism, leading to bactericidal activity against both drug-susceptible and drug-resistant strains of M. tuberculosis.[24]

Inhibition of the M. tuberculosis electron transport chain.

Structure-activity relationship studies of imidazo[1,2-a]pyridine-based anti-TB agents have highlighted the importance of the carboxamide linker and the nature of the substituents on the terminal aromatic ring for potent activity.[10][30][31]

Table 2: In Vitro Activity of Imidazo[1,2-a]pyridine Anti-TB Agents

Compound	MIC against M. tuberculosis H37Rv (µg/mL)	Target	Reference
Telacebec (Q203)	0.0014	QcrB	[10]
Compound 6b	1.6	Not specified	[30]
Compound 18	<0.006	Not specified	[31]

Antiviral Activity

In addition to their antibacterial properties, imidazo[1,2-a]pyridine derivatives have also demonstrated significant antiviral activity against a range of viruses, including human cytomegalovirus (HCMV) and varicella-zoster virus (VZV).[17][34] SAR studies have indicated that the lipophilicity of these compounds is a key determinant of their antiviral potency.[17]

Future Perspectives and Conclusion

The imidazo[1,2-a]pyridine scaffold has firmly established itself as a privileged core in medicinal chemistry, with a rich history of successful applications and a bright future for further therapeutic innovation. The continued development of novel synthetic methodologies will undoubtedly expand the accessible chemical space and enable the exploration of new biological targets. As our understanding of the molecular basis of disease deepens, the versatility of the imidazo[1,2-a]pyridine scaffold will continue to be leveraged to design and develop the next generation of targeted therapies. The journey of this remarkable heterocycle, from a synthetic curiosity to a cornerstone of modern drug discovery, serves as a testament to the power of medicinal chemistry to address unmet medical needs.

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Protocols & Analytical Methods

Application Notes and Protocols for the Copper-Catalyzed Synthesis of 2-Arylimidazo[1,2-a]pyridines from Nitroolefins

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Imidazo[1,2-a]pyridines and a Novel Synthetic Approach

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its unique structural and electronic properties have led to its incorporation into a wide array of therapeutic agents, including anxiolytics, anti-ulcer drugs, and anticancer agents. The development of efficient and versatile synthetic methodologies to access this important chemical space is, therefore, of paramount importance to drug discovery and development programs.

This document provides a detailed overview and practical guidance for a robust and environmentally conscious copper-catalyzed one-pot synthesis of 2-arylimidazo[1,2-a]pyridines from readily available 2-aminopyridines and nitroolefins. This method, pioneered by Yan et al., utilizes air as a green oxidant, offering a significant advantage over traditional synthetic routes that may require harsh or stoichiometric oxidants.[1][2] The reaction proceeds with good to excellent yields and tolerates a range of functional groups on both the 2-aminopyridine and the nitroolefin starting materials.

Mechanistic Insights: A Domino Cascade to Aromaticity

The copper(I)-catalyzed reaction of 2-aminopyridines with nitroolefins to form 2-arylimidazo[1,2-a]pyridines is believed to proceed through a plausible domino reaction sequence.[1] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

The proposed catalytic cycle can be broken down into the following key steps:

• Michael Addition: The reaction is initiated by a Michael addition of the exocyclic nitrogen of the 2-aminopyridine to the electron-deficient nitroolefin. This step is facilitated by the copper(I) catalyst, which may act as a Lewis acid to activate the nitroolefin.

• Radical Cation Formation and Hydrogen Abstraction: The resulting intermediate is proposed to undergo a single-electron transfer (SET) to the copper(II) species, formed in the presence of atmospheric oxygen, generating a radical cation. Subsequent hydrogen abstraction from the secondary amine leads to the formation of a radical intermediate.

• Intramolecular Nucleophilic Addition and Aromatization: The radical intermediate then undergoes an intramolecular nucleophilic addition of the endocyclic pyridine nitrogen onto the electron-deficient carbon, followed by a series of steps involving elimination of the nitro group and tautomerization to afford the final aromatic 2-arylimidazo[1,2-a]pyridine product. The copper(I) catalyst is regenerated in the process, allowing it to re-enter the catalytic cycle.

Figure 1. Proposed mechanistic pathway for the copper-catalyzed synthesis of 2-arylimidazo[1,2-a]pyridines.

Experimental Protocols

The following protocols are based on the optimized conditions reported by Yan et al.[1] and are intended to serve as a starting point for researchers. Optimization may be necessary for specific substrates.

General Procedure for the Synthesis of 2-Arylimidazo[1,2-a]pyridines

Figure 2. General experimental workflow for the synthesis of 2-arylimidazo[1,2-a]pyridines.

Materials:

• Substituted 2-aminopyridine

• Substituted (E)-nitroolefin

• Copper(I) bromide (CuBr)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexane

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask or reaction vial

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser (if necessary)

• Thin-layer chromatography (TLC) plates and developing chamber

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

Step-by-Step Protocol:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the substituted 2-aminopyridine (1.2 mmol, 1.2 equiv), the substituted (E)-nitroolefin (1.0 mmol, 1.0 equiv), and copper(I) bromide (0.1 mmol, 10 mol%).

• Add anhydrous N,N-dimethylformamide (2.0 mL) to the flask.

• Place the flask in a preheated oil bath at 80 °C and stir the reaction mixture vigorously under an air atmosphere (no special precautions are needed to exclude moisture or other gases).

• Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting nitroolefin is consumed.

• Upon completion of the reaction, allow the mixture to cool to room temperature.

• Add water (20 mL) to the reaction mixture and transfer it to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the desired 2-arylimidazo[1,2-a]pyridine.

• Characterize the purified product by appropriate analytical techniques (¹H NMR, ¹³C NMR, HRMS).

Substrate Scope and Data Presentation

The copper-catalyzed synthesis of 2-arylimidazo[1,2-a]pyridines exhibits a broad substrate scope, accommodating various substituents on both the 2-aminopyridine and the nitroolefin moieties. Generally, electron-donating groups on the 2-aminopyridine ring and the aromatic ring of the nitroolefin lead to higher yields.[1] Conversely, strongly electron-withdrawing groups may result in diminished yields.

Entry	2-Aminopyridine Substituent (R¹)	Nitroolefin Aryl Substituent (R²)	Product	Yield (%)
1	H	Phenyl	2-Phenylimidazo[1,2-a]pyridine	90
2	5-Me	Phenyl	5-Methyl-2-phenylimidazo[1,2-a]pyridine	92
3	5-Cl	Phenyl	5-Chloro-2-phenylimidazo[1,2-a]pyridine	85
4	5-Br	Phenyl	5-Bromo-2-phenylimidazo[1,2-a]pyridine	82
5	H	4-Methylphenyl	2-(p-Tolyl)imidazo[1,2-a]pyridine	93
6	H	4-Methoxyphenyl	2-(4-Methoxyphenyl)imidazo[1,2-a]pyridine	95
7	H	4-Chlorophenyl	2-(4-Chlorophenyl)imidazo[1,2-a]pyridine	88
8	H	4-Bromophenyl	2-(4-Bromophenyl)imidazo[1,2-a]pyridine	86
9	H	4-Nitrophenyl	2-(4-Nitrophenyl)imidazo[1,2-a]pyridine	75
10	H	2-Thienyl	2-(Thiophen-2-yl)imidazo[1,2-a]pyridine	78

Data extracted from Yan et al., J. Org. Chem. 2012, 77, 2024-2028.[1]

Trustworthiness and Self-Validation

The robustness of this protocol is underscored by its reliance on a commercially available and inexpensive copper catalyst, the use of air as a readily available and environmentally benign oxidant, and its tolerance to a variety of functional groups. The progress of the reaction can be easily monitored by TLC, providing a straightforward method for self-validation of the reaction's completion. The purification by standard column chromatography allows for the isolation of highly pure products, which can be unambiguously characterized by standard spectroscopic methods (NMR, MS), ensuring the identity and purity of the synthesized compounds.

Conclusion and Future Perspectives

The copper-catalyzed synthesis of 2-arylimidazo[1,2-a]pyridines from nitroolefins represents a significant advancement in the construction of this important heterocyclic scaffold. The operational simplicity, mild reaction conditions, and the use of an environmentally friendly oxidant make this method highly attractive for both academic research and industrial applications in drug discovery and materials science. While the seminal work by Yan and colleagues laid a strong foundation, there remains ample opportunity for further exploration. Future research could focus on expanding the substrate scope to include more complex and diverse starting materials, exploring the use of alternative and potentially more active copper catalysts or ligand systems, and developing asymmetric variants of this transformation to access chiral imidazo[1,2-a]pyridine derivatives.

References

• Yan, R.-L.; Yan, H.; Ma, C.; Ren, Z.-Y.; Gao, X.-A.; Huang, G.-S.; Liang, Y.-M. Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. J. Org. Chem.2012 , 77 (4), 2024–2028. [Link]

• Bagdi, A. K.; Rahman, M.; Santra, S.; Majee, A.; Hajra, A. Copper-Catalyzed Synthesis of Imidazo[1,2-a]pyridines through Tandem Imine Formation-Oxidative Cyclization under Ambient Air: One-Step Synthesis of Zolimidine on a Gram-Scale. Adv. Synth. Catal.2013 , 355 (9), 1741-1747. [Link]

• Yadav, J. S.; Reddy, B. V. S.; Gupta, M. K.; Reddy, B. P. Cu(OTf)2-catalyzed synthesis of imidazo[1,2-a]pyridines from α-diazoketones and 2-aminopyridines. Tetrahedron Lett.2007 , 48 (41), 7383-7386. [Link]

• Katritzky, A. R.; Rachwal, S. Regiospecific Synthesis of 3-Substituted Imidazo[1,2-a]pyridines, Imidazo[1,2-a]pyrimidines, and Imidazo[1,2-c]pyrimidine. J. Org. Chem.1986 , 51 (21), 4007–4013. [Link]

• Beilstein Journal of Organic Chemistry. Synthesis of novel alkynyl imidazopyridinyl selenides: copper-catalyzed tandem selenation of selenium with 2-arylimidazo[1,2-a]pyridines and terminal alkynes. [Link]

• MDPI. Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. [Link]

• Santaniello, B. S.; Price, M. J.; Murray, J. K., Jr. Synthesis and Characterization of 2-Phenylimidazo[1,2-a]pyridine: A Privileged Structure for Medicinal Chemistry. J. Chem. Educ.2017 , 94 (3), 369–372. [Link]

• Panda, J.; Raiguru, B. P.; Mishra, M.; Mohapatra, S.; Nayak, S. Recent Advances in the Synthesis of Imidazo[1,2-a]pyridines: A Brief Review. ChemistrySelect2022 , 7 (4), e202103987. [Link]

• Cai, G.; Li, Y.; Liu, X.; Xie, Y.; Ma, C. Direct one-pot synthesis of zolimidine pharmaceutical drug and imidazo[1,2-a]pyridine derivatives via I2/CuO-promoted tandem strategy. Tetrahedron2016 , 72 (21), 2696-2703. [Link]

• Yan, R., et al. (2012). Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. Journal of Organic Chemistry, 77, 2024-2028. [Link]

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Application Notes and Protocols: 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine as a Potent Anti-Tuberculosis Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Scaffold Against a Persistent Pathogen

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide.[1][2] The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mtb has severely compromised the efficacy of current treatment regimens, creating an urgent need for novel anti-tuberculosis agents with new mechanisms of action.[1][2][3] The imidazo[1,2-a]pyridine scaffold has emerged as a promising and privileged heterocyclic core in the development of new anti-TB drugs, with several derivatives showing potent activity against both drug-sensitive and resistant strains of Mtb.[1][2][3]

This document provides a detailed guide to the application of a representative member of this class, 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, as a potential anti-tuberculosis agent. We will delve into its proposed mechanism of action, provide detailed protocols for its in vitro evaluation, and discuss the critical aspects of data interpretation.

Part 1: Mechanism of Action - Targeting the Mycobacterial Respiratory Chain

A significant body of evidence suggests that imidazo[1,2-a]pyridine derivatives exert their anti-tuberculosis effect by targeting the mycobacterial respiratory chain, a critical pathway for energy production.[3] Specifically, the primary target identified for this class of compounds is the QcrB subunit of the ubiquinol-cytochrome c reductase (bcc complex or complex III) of the electron transport chain.[3][4][5][6][7]

Inhibition of QcrB disrupts the electron flow, leading to a collapse of the proton motive force across the mycobacterial inner membrane. This, in turn, severely impairs the ability of ATP synthase to produce ATP, the essential energy currency of the cell.[3][4] The resulting depletion of ATP levels leads to a bacteriostatic effect, halting the growth and replication of M. tuberculosis.[4] This mechanism is distinct from many current first- and second-line anti-TB drugs, making imidazo[1,2-a]pyridines attractive candidates for combating drug-resistant infections.[5]

While QcrB is the primary proposed target, some studies have also suggested that certain imidazo[1,2-a]pyridine derivatives may inhibit other essential enzymes, such as the enoyl-acyl carrier protein reductase (InhA), a key enzyme in mycolic acid biosynthesis.[8] However, the predominant mechanism of action for the broader class appears to be the disruption of cellular respiration.

Caption: Proposed mechanism of action of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine.

Part 2: Experimental Protocols for In Vitro Evaluation

The following protocols provide a framework for the initial in vitro characterization of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine.

Determination of Minimum Inhibitory Concentration (MIC) against M. tuberculosis

The Microplate Alamar Blue Assay (MABA) is a widely used, sensitive, and reliable method for determining the MIC of compounds against M. tuberculosis.[8][9][10]

Principle: Alamar Blue (resazurin) is a redox indicator that is reduced by metabolically active cells, resulting in a color change from blue (oxidized) to pink (reduced). The MIC is defined as the lowest concentration of the compound that prevents this color change, indicating inhibition of mycobacterial growth.

Materials:

• Mycobacterium tuberculosis H37Rv (ATCC 27294) or other relevant strains.

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) ADC (Albumin-Dextrose-Catalase), and 0.05% (v/v) Tween 80.

• 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, stock solution in DMSO.

• Rifampicin or Isoniazid (positive control).

• DMSO (negative control).

• Alamar Blue reagent.

• Sterile 96-well microplates.

Protocol:

• Bacterial Culture Preparation: Grow M. tuberculosis H37Rv in supplemented Middlebrook 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

• Compound Dilution: Prepare a serial two-fold dilution of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine in supplemented 7H9 broth in a 96-well plate. The final concentration range should typically span from 100 µM to 0.01 µM. Also, prepare dilutions for the positive control drug.

• Inoculation: Adjust the bacterial culture to a turbidity equivalent to a 0.5 McFarland standard and dilute 1:20 in broth. Add 100 µL of the diluted bacterial suspension to each well containing the compound, resulting in a final volume of 200 µL.[9]

• Controls: Include wells with bacteria and DMSO (growth control) and wells with broth only (sterility control).

• Incubation: Seal the plates and incubate at 37°C for 5-7 days.[9][10]

• Alamar Blue Addition: After incubation, add 20 µL of Alamar Blue reagent to each well.[9]

• Second Incubation: Re-incubate the plates at 37°C for 24 hours.

• Reading Results: Visually inspect the plates. The MIC is the lowest drug concentration that prevents the color change from blue to pink. Results can also be read spectrophotometrically by measuring absorbance at 570 nm and 600 nm.

Cytotoxicity Assessment in Mammalian Cell Lines

It is crucial to assess the selectivity of the compound by determining its toxicity to mammalian cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for measuring cellular metabolic activity and, by inference, cell viability.[11][12]

Principle: The yellow tetrazolium salt MTT is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Human lung epithelial cells (A549) or human macrophage-like cells (THP-1).[9][11]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS).

• 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, stock solution in DMSO.

• Doxorubicin (positive control for cytotoxicity).

• DMSO (vehicle control).

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• Sterile 96-well plates.

Protocol:

• Cell Seeding: Seed 1 x 104 cells per well in a 96-well plate and incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.[11]

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine. The concentration range should be relevant to the MIC values obtained.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 atmosphere.[11]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 4 hours.[11]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[11]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The 50% cytotoxic concentration (CC50) can be determined by non-linear regression analysis. The Selectivity Index (SI) is then calculated as CC50 / MIC. A higher SI value indicates greater selectivity for the mycobacteria over host cells.

Intracellular Activity against M. tuberculosis in Macrophages

Assessing the compound's ability to kill M. tuberculosis residing within macrophages is a critical step, as this is the primary niche for the bacterium in the human host.[4]

Principle: Macrophages are infected with M. tuberculosis, treated with the compound, and the intracellular bacterial load is quantified by counting colony-forming units (CFU).

Materials:

• RAW 264.7 (murine macrophage) or THP-1 (human monocyte, differentiated into macrophages with PMA) cell lines.[9][13]

• Mycobacterium tuberculosis H37Rv.

• Complete cell culture medium.

• 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine.

• Rifampicin (positive control).

• Sterile water with 0.05% Tween 80 for cell lysis.

• Middlebrook 7H10 agar plates supplemented with OADC.

• 24-well plates.

Protocol:

• Macrophage Seeding: Seed macrophages in 24-well plates and allow them to adhere overnight.

• Infection: Infect the macrophage monolayer with M. tuberculosis at a multiplicity of infection (MOI) of 1-5 for 4 hours.[9]

• Washing: Wash the cells three times with PBS to remove extracellular bacteria.

• Compound Treatment: Add fresh medium containing different concentrations of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine (typically at and above the MIC).

• Incubation: Incubate the infected and treated cells for 48-72 hours.[13]

• Cell Lysis: At the end of the incubation, wash the cells with PBS and lyse them with sterile water containing 0.05% Tween 80.

• CFU Plating: Prepare serial dilutions of the cell lysates and plate them on 7H10 agar plates.

• CFU Counting: Incubate the plates at 37°C for 3-4 weeks and count the number of colonies.[14]

• Data Analysis: Compare the CFU counts from treated wells to untreated control wells to determine the reduction in intracellular bacterial load.

Part 3: Data Presentation and Interpretation

Quantitative data from these experiments should be summarized for clear comparison and interpretation.

Table 1: Example In Vitro Activity Profile of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine

Parameter	M. tuberculosis H37Rv	A549 Cells	Selectivity Index (SI)
MIC (µM)	0.5	-	-
CC50 (µM)	-	>100	>200

Interpretation: An ideal candidate will exhibit a low MIC against M. tuberculosis and a high CC50 against mammalian cells, resulting in a large Selectivity Index. An SI value greater than 10 is generally considered a good starting point for further development.

Caption: A streamlined workflow for the in vitro evaluation of anti-TB drug candidates.

Conclusion and Future Directions

2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, as a representative of the imidazo[1,2-a]pyridine class, holds significant promise as a novel anti-tuberculosis agent. Its mechanism of action, targeting the essential respiratory chain of M. tuberculosis, is a key advantage in the fight against drug-resistant strains. The protocols outlined in this document provide a robust framework for its initial in vitro characterization. Promising results from these assays, particularly a potent MIC, low cytotoxicity, and significant intracellular activity, would warrant further investigation, including mechanism of action deconvolution, resistance studies, and evaluation in animal models of tuberculosis.[15]

References

• Frontiers in Microbiology. (2022). 2,4-Disubstituted pyridine derivatives are effective against intracellular and biofilm-forming tubercle bacilli. [Link]

• Molecules. (2018). Imidazopyridine Compounds Inhibit Mycobacterial Growth by Depleting ATP Levels. [Link]

• ACS Medicinal Chemistry Letters. (2013). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. [Link]

• Bentham Science. (2024). Synthesis and InhA Inhibition of Imidazo[1,2-a]pyridine Derivatives as Anti-tuberculosis Agents. [Link]

• RSC Medicinal Chemistry. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. [Link]

• PubMed. (2013). Identification of Novel imidazo[1,2-a]pyridine Inhibitors Targeting M. Tuberculosis QcrB. [Link]

• ResearchGate. (n.d.). Design, Synthesis, and In silico Studies of Imidazo[1,2-a] pyridine-2-carboxylate Derivatives as Anti-tubercular Agent. [Link]

• RSC Publishing. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. [Link]

• ResearchGate. (2013). Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB. [Link]

• PeerJ. (2022). Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. [Link]

• Frontiers in Cellular and Infection Microbiology. (2021). Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates. [Link]

• ResearchGate. (2022). Synthesis and Anti‐Mycobacterium tuberculosis Activity of Imidazo[2,1‐b][5][16]oxazine Derivatives against Multidrug‐Resistant Strains. [Link]

• Antimicrobial Agents and Chemotherapy. (2021). In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis. [Link]

• National Center for Biotechnology Information. (2015). Cyto-genotoxicity Assessment of Potential Anti-tubercular Drug Candidate Molecule-trans-cyclohexane-1, 4-diamine Derivative-9u in Human Lung Epithelial Cells A549. [Link]

• MDPI. (2022). Antitubercular, Cytotoxicity, and Computational Target Validation of Dihydroquinazolinone Derivatives. [Link]

• PubMed. (2023). Recent developments of imidazo[1,2- a]pyridine analogues as antituberculosis agents. [Link]

• ResearchGate. (n.d.). Cytotoxicity detection and intracellular anti-Mycobacterium... [Link]

• ResearchGate. (2005). Preclinical Testing of the Nitroimidazopyran PA-824 for Activity against Mycobacterium tuberculosis in a Series of In Vitro and In Vivo Models. [Link]

• ResearchGate. (2021). Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates. [Link]

• Creative Diagnostics. (n.d.). Screening and Evaluation of Anti-Tuberculosis Compounds. [Link]

• IntechOpen. (2021). Chapter - Mycobacterium Tuberculosis and In-Vitro Methods for Screening Anti-TB Drugs. [Link]

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Protocol for Biological Screening of Imidazo[1,2-a]pyridine Libraries: A Guide for Drug Discovery

Introduction: The Therapeutic Promise of Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] This versatile structure has demonstrated a broad spectrum of pharmacological activities, including potent anticancer, antimicrobial, anti-inflammatory, and antiparasitic effects.[1] Notably, several approved drugs, such as zolpidem and alpidem, feature this core, highlighting its clinical significance.[2]

In oncology, imidazo[1,2-a]pyridine derivatives have garnered significant attention for their ability to modulate key signaling pathways implicated in tumorigenesis and cancer progression.[3] A frequently observed mechanism of action is the inhibition of the PI3K/Akt/mTOR signaling cascade, a central regulator of cell growth, proliferation, and survival.[3][4] By targeting kinases within this pathway, these compounds can induce cell cycle arrest and apoptosis in cancer cells, making them attractive candidates for novel cancer therapeutics.[5][6]

This application note provides a comprehensive, field-proven protocol for the biological screening of imidazo[1,2-a]pyridine libraries. It is designed to guide researchers, scientists, and drug development professionals through a systematic workflow, from initial high-throughput screening to hit confirmation and preliminary toxicity assessment. The protocols described herein are intended to be robust and self-validating, ensuring the generation of reliable and reproducible data.

A Strategic Approach to Screening Imidazo[1,2-a]pyridine Libraries

A successful screening campaign for imidazo[1,2-a]pyridine libraries necessitates a multi-stage approach, beginning with a broad primary screen to identify initial "hits," followed by more focused secondary and counter-screens to confirm activity, elucidate the mechanism of action, and flag potential liabilities.

Caption: A strategic workflow for screening imidazo[1,2-a]pyridine libraries.

Phase 1: Primary High-Throughput Screening (HTS)

The primary screen is designed to rapidly assess a large library of imidazo[1,2-a]pyridine compounds to identify those with potential biological activity.[7] This initial phase can be approached from either a cell-based (phenotypic) or target-based perspective.

Cell-Based Primary Screen: Cytotoxicity Assessment

A common and effective primary screen for anticancer compounds is the evaluation of their cytotoxic effects on a relevant cancer cell line. The MTT assay is a widely used, robust, and cost-effective colorimetric method for this purpose.[3][8]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells.[8] Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization.[8]

Experimental Protocol: MTT Assay

• Cell Seeding:

  • Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) under standard conditions.

  • Trypsinize and resuspend the cells in fresh culture medium.

  • Seed the cells into a 96-well flat-bottom plate at a pre-determined optimal density (typically 5,000-10,000 cells/well) in a final volume of 100 µL.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the imidazo[1,2-a]pyridine library compounds in a suitable solvent (e.g., DMSO).

  • Dilute the compounds to the desired final screening concentration (typically 10 µM) in culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced toxicity.

  • Carefully remove the medium from the cell plate and add 100 µL of the compound-containing medium to the respective wells.

  • Include appropriate controls:

    • Vehicle Control: Cells treated with the same concentration of DMSO as the compound-treated wells.

    • Positive Control: Cells treated with a known cytotoxic agent (e.g., doxorubicin).

    • Blank Control: Wells containing medium but no cells.

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well (final concentration of 0.5 mg/mL).[9]

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[3]

• Formazan Solubilization and Absorbance Reading:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well.[9]

  • Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[10]

  • Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Calculate the percentage of cell viability for each compound using the following formula: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

• Identify "hits" as compounds that exhibit a significant reduction in cell viability (e.g., >50% inhibition) at the screening concentration.

Target-Based Primary Screen: Kinase Inhibition Assay

For imidazo[1,2-a]pyridine libraries designed to target specific kinases, a direct biochemical assay is a powerful primary screening approach. Numerous commercial kits are available for high-throughput screening of kinase inhibitors.[11]

Principle: These assays typically measure the activity of a purified kinase enzyme by detecting the phosphorylation of a substrate. A common method involves quantifying the amount of ADP produced, which is a universal product of kinase reactions.[11] Luminescent or fluorescent detection methods are often employed for high sensitivity and compatibility with HTS.

Experimental Protocol: Generic Kinase Inhibition Assay (using a commercial kit)

• Reagent Preparation: Prepare all reagents (kinase, substrate, ATP, detection reagents) as per the manufacturer's instructions.

• Compound Addition: Dispense a small volume of the imidazo[1,2-a]pyridine library compounds into a 384-well plate.

• Kinase Reaction:

  • Add the kinase enzyme to the wells.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate the plate at room temperature for the time specified in the kit protocol (e.g., 60 minutes).

• Detection:

  • Stop the kinase reaction and initiate the detection reaction by adding the kit's detection reagent.

  • Incubate as required by the protocol.

  • Read the signal (luminescence or fluorescence) using a plate reader.

Data Analysis:

• Calculate the percentage of kinase inhibition for each compound relative to positive and negative controls.

• "Hits" are identified as compounds that show significant inhibition of kinase activity.

Phase 2: Hit Confirmation and Secondary Assays

Compounds identified as "hits" in the primary screen require further characterization to confirm their activity and investigate their mechanism of action.

Dose-Response Analysis (IC50 Determination)

The first step in hit confirmation is to determine the potency of the active compounds by generating a dose-response curve and calculating the half-maximal inhibitory concentration (IC50). This is typically done using the same assay as the primary screen (e.g., MTT assay).

Protocol:

• Perform the primary screening assay with a range of concentrations for each hit compound (e.g., 8-10 concentrations in a semi-logarithmic series).

• Plot the percentage of inhibition against the logarithm of the compound concentration.

• Fit the data to a sigmoidal dose-response curve using a suitable software package to determine the IC50 value.

Parameter	Description
IC50	The concentration of an inhibitor where the response (or binding) is reduced by half.
Dose-Response Curve	A graph illustrating the relationship between the dose of a drug and the magnitude of its effect.

Apoptosis Induction Assay

To determine if the observed cytotoxicity is due to the induction of apoptosis, an Annexin V/Propidium Iodide (PI) staining assay followed by flow cytometry is recommended.[12]

Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[13] Propidium iodide (PI) is a fluorescent nucleic acid intercalator that is membrane-impermeable and therefore only enters cells with a compromised membrane, such as necrotic or late-stage apoptotic cells.[14]

Caption: Interpretation of Annexin V/PI staining results.

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Seed and treat cells with the hit compounds at their respective IC50 concentrations for a defined period (e.g., 24 or 48 hours).

• Cell Harvesting:

  • For adherent cells, gently trypsinize and collect the cells.

  • For suspension cells, collect by centrifugation.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution to 100 µL of the cell suspension.[6]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[6]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis

To investigate if the compounds induce cell cycle arrest, flow cytometric analysis of DNA content using propidium iodide (PI) staining is a standard method.

Principle: PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content. This allows for the differentiation of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Experimental Protocol: Cell Cycle Analysis with PI

• Cell Treatment and Harvesting: Treat cells with the hit compounds as described for the apoptosis assay. Harvest and wash the cells with PBS.

• Fixation: Resuspend the cell pellet in 500 µL of cold 70% ethanol while gently vortexing to prevent clumping. Fix the cells for at least 30 minutes at 4°C.[15]

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a PI staining solution containing RNase A (to prevent staining of double-stranded RNA).[16]

  • Incubate for 15-30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The data is typically displayed as a histogram of DNA content.

Mechanism of Action: Western Blotting for PI3K/Akt Pathway

Given that the PI3K/Akt pathway is a known target for imidazo[1,2-a]pyridines, Western blotting can be used to assess the phosphorylation status of key proteins in this pathway.[17][18]

Principle: Western blotting allows for the detection of specific proteins in a complex mixture. By using antibodies specific for both the total and phosphorylated forms of proteins like Akt, it is possible to determine if a compound inhibits the activation of this signaling pathway.

Experimental Protocol: Western Blotting

• Protein Extraction: Treat cells with the hit compounds, then lyse the cells in a suitable buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies against total Akt, phospho-Akt (Ser473), and a loading control (e.g., GAPDH).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Phase 3: Counter-Screening and Preliminary Safety Assessment

It is crucial to evaluate the selectivity and potential liabilities of the confirmed hits early in the drug discovery process.

Cytotoxicity in Normal Cells

To assess the selectivity of the compounds for cancer cells, their cytotoxicity should be evaluated in a non-cancerous cell line (e.g., normal human fibroblasts). The MTT assay protocol described in section 1.1 can be used for this purpose. A favorable compound will exhibit significantly higher potency against cancer cells compared to normal cells.

hERG Channel Inhibition Assay

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel can lead to QT interval prolongation and potentially fatal cardiac arrhythmias.[19] Therefore, it is a critical safety assessment for new chemical entities.

Principle: The most accurate method for assessing hERG channel inhibition is the manual whole-cell patch-clamp technique, which directly measures the ion current through the channel in cells expressing hERG.[20][21] Automated patch-clamp systems are also widely used for higher throughput.[19]

Protocol Overview: Automated Patch-Clamp for hERG

• Cell Preparation: Use a stable cell line expressing the hERG channel (e.g., HEK293-hERG).

• Compound Application: Apply a range of concentrations of the hit compound to the cells.

• Electrophysiological Recording: Use an automated patch-clamp system to measure the hERG current before and after compound application.

• Data Analysis: Determine the IC50 for hERG channel inhibition.

Parameter	Description
hERG	A potassium ion channel that is crucial for cardiac repolarization.
Patch-Clamp	An electrophysiology technique that allows the study of ionic currents in individual isolated living cells.

Preliminary ADME/Tox Profiling

In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) and toxicity assays are essential for predicting the pharmacokinetic and safety profiles of drug candidates.[22][23][24]

Key In Vitro ADME/Tox Assays:

• Solubility: Determines the aqueous solubility of the compound.

• Permeability: Assesses the ability of the compound to cross cell membranes (e.g., using Caco-2 or PAMPA assays).

• Metabolic Stability: Evaluates the compound's stability in the presence of liver microsomes or hepatocytes.

• CYP450 Inhibition: Determines if the compound inhibits major cytochrome P450 enzymes, which can lead to drug-drug interactions.

Conclusion

The protocol outlined in this application note provides a comprehensive and systematic framework for the biological screening of imidazo[1,2-a]pyridine libraries. By following this structured approach, researchers can efficiently identify and characterize promising lead compounds, elucidate their mechanisms of action, and assess their preliminary safety profiles. This robust methodology, grounded in established scientific principles and techniques, will empower drug discovery professionals to unlock the full therapeutic potential of this important class of molecules.

References

• Bio-Rad. (n.d.). PI3K/AKT Cell Signaling Pathway. Retrieved from [Link]

• BMG LABTECH. (2019, April 10). High-throughput screening (HTS). Retrieved from [Link]

• Cambridge MedChem Consulting. (2017, November 13). Analysis of HTS data. Retrieved from [Link]

• Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from [Link]

• Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols. Retrieved from [Link]

• Cyprotex. (n.d.). hERG Safety. Retrieved from [Link]

• Eurofins DiscoverX. (2026, January 20). Accelerating kinase drug discovery with validated kinase activity assay kits. Retrieved from [Link]

• Lab Manager. (2022, October 21). Using High-Throughput Screening to Rapidly Identify Targets. Retrieved from [Link]

• Metrion Biosciences. (n.d.). GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• National Center for Biotechnology Information. (2014, April 28). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. Retrieved from [Link]

• National Center for Biotechnology Information. (2015, September 9). In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb - Assay Guidance Manual. Retrieved from [Link]

• National Center for Biotechnology Information. (2016, June 15). High throughput screening of small molecule library: procedure, challenges and future. Retrieved from [Link]

• ResearchGate. (2025, June 15). MTT Proliferation Assay Protocol. Retrieved from [Link]

• SciLifeLab Publications. (n.d.). A workflow for high-throughput screening, data analysis, processing, and hit identification. Retrieved from [Link]

• Selvita. (n.d.). In Vitro ADME. Retrieved from [Link]

• Sophion Bioscience. (n.d.). Whole-cell patch clamp recording for hERG channel under physiological temperature using QPatch Compact semi-automated patch clam. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). MTT Assay Protocol. Retrieved from [Link]

• Wiley Analytical Science. (2010, July 23). Screening for Allosteric Kinase Inhibitors in High Throughput. Retrieved from [Link]

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Application Notes and Protocols: Suzuki Cross-Coupling for 6-Position Functionalization of Imidazo[4,5-b]pyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Imidazo[4,5-b]pyridines and their C6-Functionalization

The imidazo[4,5-b]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry and drug discovery, largely due to its structural analogy to natural purines.[1] This structural similarity allows molecules incorporating this core to interact with a wide array of biological targets, including kinases, G-protein coupled receptors, and various enzymes. Consequently, imidazo[4,5-b]pyridine derivatives have demonstrated a broad spectrum of biological activities, making them a focal point in the development of novel therapeutics.[1][2] The biological activity of these derivatives is highly dependent on the nature and position of their substituents.[1] Functionalization at the 6-position of the imidazo[4,5-b]pyridine ring system has been a particularly fruitful strategy for modulating the pharmacological properties of these compounds.

The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for the synthesis of 6-substituted imidazo[4,5-b]pyridines.[1] This palladium-catalyzed reaction forms a carbon-carbon bond between a halide (or triflate) and an organoboron species, typically a boronic acid or its ester.[3] Key advantages of the Suzuki coupling include its tolerance of a wide variety of functional groups, the commercial availability of a vast array of boronic acids, and the relatively mild reaction conditions often employed.[1] This application note provides a detailed guide to the Suzuki cross-coupling for the 6-position functionalization of imidazo[4,5-b]pyridines, including mechanistic insights, optimized protocols, and a discussion of the critical parameters that ensure successful and reproducible outcomes.

Mechanistic Insights: The Catalytic Cycle of Suzuki Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[3][4] The key steps are oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the 6-halo-imidazo[4,5-b]pyridine to a palladium(0) complex. This step involves the insertion of the palladium into the carbon-halogen bond, forming a palladium(II) intermediate. The reactivity of the halide in this step generally follows the order: I > Br > Cl.[5]

• Transmetalation: In this crucial step, the organic group from the boronic acid is transferred to the palladium(II) complex. The boronic acid is first activated by a base to form a more nucleophilic boronate species.[6] This boronate then exchanges its organic moiety with the halide on the palladium center. The choice of base is critical and can significantly influence the rate and efficiency of this step.

• Reductive Elimination: The final step is the reductive elimination of the newly formed 6-aryl-imidazo[4,5-b]pyridine from the palladium(II) complex. This step regenerates the active palladium(0) catalyst, allowing it to re-enter the catalytic cycle.

Figure 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Causality Behind Experimental Choices: A Deeper Dive

The success of the Suzuki cross-coupling on the imidazo[4,5-b]pyridine core hinges on the judicious selection of several key reaction parameters.

• Palladium Catalyst and Ligand: The choice of the palladium source and its associated ligand is paramount. While simple palladium sources like Pd(OAc)₂ can be effective, the use of pre-formed catalysts or the addition of specific ligands often leads to superior results. For nitrogen-containing heterocycles like imidazo[4,5-b]pyridines, electron-rich and bulky phosphine ligands such as SPhos and XPhos are often employed.[7][8] These ligands promote the oxidative addition and reductive elimination steps and can prevent catalyst deactivation, which can be a challenge with nitrogen-containing substrates.[8]

• Base: The base plays a multifaceted role in the Suzuki coupling. Its primary function is to activate the boronic acid, forming a more reactive boronate species.[6] Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). The strength and solubility of the base can influence the reaction rate and yield. For instance, K₃PO₄ is often a good choice for challenging couplings involving heteroaryl chlorides.[9] The presence of labile protons, such as the N-H in the imidazole ring, can complicate the reaction, and the choice of base can help to mitigate these issues.[9]

• Solvent: The solvent system must be capable of dissolving the reactants and catalyst and is often a mixture of an organic solvent and water. Common organic solvents include 1,4-dioxane, toluene, and DMF.[10][11] The aqueous phase is necessary for the action of many inorganic bases. The choice of solvent can also influence the reaction rate and selectivity.

• Boron Source: While boronic acids are the most common coupling partners, boronate esters and potassium organotrifluoroborates are also effective.[7][12] Potassium organotrifluoroborates can be particularly useful as they are often more stable and easier to handle than the corresponding boronic acids.[12]

Experimental Protocol: 6-Position Arylation of Imidazo[4,5-b]pyridine

This protocol provides a general procedure for the Suzuki cross-coupling of a 6-halo-imidazo[4,5-b]pyridine with an arylboronic acid. Optimization may be required for specific substrates.

Figure 2: General Experimental Workflow.

Materials:

• 6-Bromo-1H-imidazo[4,5-b]pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02-0.05 equiv)

• SPhos (2-(dicyclohexylphosphino)-2',6'-dimethoxybiphenyl) (0.04-0.10 equiv)

• Potassium phosphate (K₃PO₄) (2.0-3.0 equiv)

• 1,4-Dioxane

• Water

• Inert gas (Argon or Nitrogen)

Procedure:

• To a reaction vessel equipped with a magnetic stir bar and a condenser, add the 6-bromo-1H-imidazo[4,5-b]pyridine, arylboronic acid, and potassium phosphate.

• Evacuate and backfill the vessel with an inert gas three times.

• Add 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) to the vessel.

• Degas the solution by bubbling the inert gas through it for 15-30 minutes.

• In a separate vial, weigh the Pd(OAc)₂ and SPhos under an inert atmosphere and dissolve them in a small amount of degassed 1,4-dioxane.

• Add the catalyst solution to the reaction mixture via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 6-aryl-1H-imidazo[4,5-b]pyridine.

Data Presentation: Scope of the Reaction

The Suzuki cross-coupling reaction has been successfully applied to a variety of 6-halo-imidazo[4,5-b]pyridines and arylboronic acids. The following table summarizes representative examples.

Entry	Imidazo[4,5-b]pyridine Substrate	Boronic Acid	Catalyst (mol%)	Base	Solvent	Yield (%)
1	6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/Ethanol	97
2	6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine	4-Nitrophenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/Ethanol	100
3	6-Bromo-2-phenyl-1-methyl-1H-imidazo[4,5-b]pyridine	4-Cyanophenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/Ethanol	55
4	2-Chloro-6-bromo-1H-imidazo[4,5-b]pyridine	Phenylboronic acid	PdCl₂(dppf) (5)	Na₂CO₃	DME/H₂O	85
5	6-Bromo-1H-imidazo[4,5-b]pyridine	3,5-Dimethylphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane/H₂O	78

Troubleshooting and Key Considerations

• Low Yields: If low yields are observed, consider increasing the amount of boronic acid, catalyst loading, or reaction temperature. The choice of ligand is also critical; switching to a more electron-rich and bulky ligand may improve the outcome. Ensure that the reaction is performed under strictly anaerobic conditions, as oxygen can deactivate the palladium catalyst.

• Side Reactions: Protodeboronation (cleavage of the C-B bond of the boronic acid) can be a competing side reaction, especially with electron-rich or sterically hindered boronic acids.[7] Using anhydrous conditions or alternative boron reagents like potassium organotrifluoroborates can sometimes mitigate this issue. Dehalogenation of the starting material can also occur, particularly at higher temperatures.

• Regioselectivity: When working with di- or poly-halogenated imidazo[4,5-b]pyridines, regioselectivity can be a concern. The relative reactivity of the different halogen atoms will determine the site of coupling. Generally, the order of reactivity is I > Br > Cl.[5] Careful control of reaction conditions can allow for selective functionalization.

• Purification: The purification of nitrogen-containing heterocyclic compounds can sometimes be challenging due to their polarity and potential for interaction with silica gel. Careful selection of the eluent system for column chromatography is important.

Conclusion

The Suzuki-Miyaura cross-coupling is a robust and highly effective method for the 6-position functionalization of imidazo[4,5-b]pyridines. A thorough understanding of the reaction mechanism and the role of each component is essential for optimizing reaction conditions and achieving high yields. By carefully selecting the catalyst, ligand, base, and solvent, researchers can access a wide array of novel 6-substituted imidazo[4,5-b]pyridine derivatives for applications in drug discovery and materials science.

References

• Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Molecules. Available at: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

• Palladium-Catalyzed Suzuki Cross-Coupling of 2-Halo-Deazapurines with Potassium Organotrifluoroborate Salts in the Regioselective Synthesis of Imidazo[4,5-b]pyridine Analogues. ResearchGate. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions. PubMed. Available at: [Link]

• Pyridine chemistry from Chichibabin's reactions to metal catalysed C-H functionalizations - An overview. ResearchGate. Available at: [Link]

• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. National Institutes of Health. Available at: [Link]

• Functionalized Pyridylboronic Acids and Their Suzuki Cross-Coupling Reactions To Yield Novel Heteroarylpyridines. ResearchGate. Available at: [Link]

• Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ResearchGate. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. National Institutes of Health. Available at: [Link]

• Synthesis of imidazo[4,5-b]pyridines and imidazo[4,5-b]pyrazines by palladium catalyzed amidation of 2-chloro-3-amino-heterocycles. PubMed. Available at: [Link]

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available at: [Link]

• Effect of different bases on the Suzuki-Miyaura coupling. ResearchGate. Available at: [Link]

• C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2)–C(sp3)–H–C(sp2) Bond Formation. ACS Publications. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. White Rose eTheses Online. Available at: [Link]

• Synthesis of Imidazo[4,5-b]pyridines and Imidazo[4,5-b]pyrazines by Palladium Catalyzed Amidation of 2-Chloro-3-amino-heterocycles. Organic Chemistry Portal. Available at: [Link]

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions. wwjmrd.com. Available at: [Link]

• A review on the biological activity of imidazo (4,5-b) pyridines and related compounds. ResearchGate. Available at: [Link]

• Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. ResearchGate. Available at: [Link]

• ChemInform Abstract: Copper‐ and Palladium‐Catalyzed Amidation Reactions for the Synthesis of Substituted Imidazo[4,5‐c]pyridines. Sci-Hub. Available at: [Link]

• Scope and limitations of Suzuki-Miyaura coupling with other (hetero)aryl esters. ResearchGate. Available at: [Link]

• Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Royal Society of Chemistry. Available at: [Link]

• Masking Boronic Acids for Suzuki Coupling. YouTube. Available at: [Link]

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. National Institutes of Health. Available at: [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health. Available at: [Link]

• Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. ResearchGate. Available at: [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. ResearchGate. Available at: [Link]

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• 9. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
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Unleashing Chemical Diversity: A Guide to Groebke–Blackburn–Bienaymé and Ugi Tandem Reactions for Imidazo[1,2-a]pyridine Peptidomimetics

Introduction: The Power of Multicomponent Reactions in Drug Discovery

In the relentless pursuit of novel therapeutic agents, the ability to rapidly generate libraries of structurally diverse and complex molecules is paramount. Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a product that incorporates portions of all starting materials, have emerged as a cornerstone of modern medicinal chemistry.[1] Among these, the Groebke–Blackburn–Bienaymé (GBB) and Ugi reactions stand out for their exceptional synthetic utility and convergence. This guide provides an in-depth exploration of a powerful tandem strategy that sequentially couples these two isocyanide-based MCRs to construct sophisticated imidazo[1,2-a]pyridine-containing peptidomimetics.[2][3]

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, present in numerous marketed drugs and clinical candidates.[4][5][6] Its rigid, bicyclic structure provides a unique three-dimensional framework for the precise spatial arrangement of pharmacophoric groups, making it an attractive template for targeting a wide array of biological targets, including kinases, G-protein coupled receptors, and enzymes.[7][8] Peptidomimetics, compounds that mimic the structure and function of peptides, offer several advantages over their natural counterparts, including enhanced metabolic stability, improved oral bioavailability, and the ability to traverse cell membranes.[9] By combining the structural features of imidazo[1,2-a]pyridines with the peptide-like character of Ugi products, this tandem approach provides a versatile platform for the discovery of new drug candidates.[10][11]

This document will delve into the mechanistic intricacies of the GBB and Ugi reactions, provide detailed, field-proven protocols for their tandem execution, and showcase the application of this methodology in generating a library of novel peptidomimetics.

Part 1: Foundational Principles: The Groebke–Blackburn–Bienaymé and Ugi Reactions

A thorough understanding of the individual MCRs is crucial for the successful implementation of the tandem strategy. This section will dissect the mechanisms and key experimental considerations for both the GBB and Ugi reactions.

The Groebke–Blackburn–Bienaymé (GBB) Reaction: A Gateway to Fused Imidazoles

The GBB reaction is a three-component reaction between an amidine (such as a 2-aminopyridine), an aldehyde, and an isocyanide to yield N-fused 3-aminoimidazoles.[12] This reaction is a powerful tool for the synthesis of imidazo[1,2-a]pyridines and related heterocyclic systems.[7][13]

Mechanism: The reaction is typically catalyzed by a Brønsted or Lewis acid and is believed to proceed through the initial formation of an imine from the 2-aminopyridine and the aldehyde.[4] The isocyanide then undergoes a [4+1] cycloaddition with the activated imine, followed by a tautomerization to yield the aromatic imidazo[1,2-a]pyridine product.[4]

Figure 1: Simplified workflow of the Groebke–Blackburn–Bienaymé (GBB) reaction.

Causality in Experimental Design:

• Catalyst Selection: While the GBB reaction can proceed without a catalyst, the use of a Lewis or Brønsted acid, such as scandium(III) triflate or p-toluenesulfonic acid, can significantly accelerate the reaction rate and improve yields.[14][15] The choice of catalyst can be critical, and screening of different acids is often necessary to optimize the reaction for a specific set of substrates.

• Solvent Effects: The GBB reaction is typically performed in polar aprotic solvents like methanol, ethanol, or dimethylformamide (DMF). The solvent can influence the solubility of the reactants and the stability of the intermediates, thereby affecting the reaction outcome.

• Substrate Scope: The GBB reaction is known for its broad substrate scope. A wide variety of aldehydes, including aromatic, heteroaromatic, and aliphatic aldehydes, can be used.[16] Similarly, a diverse range of isocyanides and 2-amino-pyridines with different electronic and steric properties are well-tolerated.[16]

The Ugi Four-Component Reaction (U-4CR): A Versatile Tool for Peptidomimetic Synthesis

The Ugi reaction is a four-component reaction between a carboxylic acid, an amine, an aldehyde (or ketone), and an isocyanide to produce a dipeptide-like α-acylamino amide.[17][18] This reaction is a cornerstone in the synthesis of peptidomimetics and other complex molecules due to its high atom economy and the ability to introduce four points of diversity in a single step.[19][20][21]

Mechanism: The currently accepted mechanism involves the initial formation of an imine from the amine and the aldehyde. The carboxylic acid then protonates the imine, and the resulting iminium ion reacts with the isocyanide to form a nitrilium ion intermediate.[22] This intermediate is then trapped by the carboxylate anion, followed by an intramolecular Mumm rearrangement to yield the final Ugi product.[20]

Figure 2: Simplified workflow of the Ugi four-component reaction (U-4CR).

Causality in Experimental Design:

• Solvent Choice: The Ugi reaction is typically carried out in polar protic solvents like methanol or ethanol, which facilitate the formation of the imine and stabilize the charged intermediates.[20]

• Component Reactivity: The success of the Ugi reaction is highly dependent on the reactivity of the starting materials. For instance, less reactive aldehydes or ketones may require longer reaction times or elevated temperatures.

• Alternative Components: The versatility of the Ugi reaction is further expanded by the use of alternative components, such as ammonia as the amine source or carbon dioxide as the carboxylic acid component.[23]

Part 2: The Tandem GBB-Ugi Strategy: A Powerful Approach for Library Synthesis

The true power of these MCRs is realized when they are combined in a tandem sequence.[2] A particularly effective strategy involves using the GBB reaction to synthesize an imidazo[1,2-a]pyridine-containing carboxylic acid, which then serves as the acid component in a subsequent Ugi reaction.[10] This approach allows for the rapid generation of complex peptidomimetics with multiple points of diversity.[3]

Figure 3: Workflow of the tandem GBB-Ugi reaction for peptidomimetic synthesis.

Protocol: Synthesis of Imidazo[1,2-a]pyridine-3-carboxylic Acid via GBB Reaction

This protocol describes a general procedure for the synthesis of an imidazo[1,2-a]pyridine-containing carboxylic acid, which will be used as a key building block in the subsequent Ugi reaction.

Materials:

• 2-Aminopyridine derivative (1.0 eq)

• Aldehyde-containing carboxylic acid (e.g., 4-formylbenzoic acid) (1.0 eq)

• Isocyanide (e.g., tert-butyl isocyanide) (1.1 eq)

• Scandium(III) triflate (Sc(OTf)₃) (10 mol%)

• Methanol (MeOH)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the 2-aminopyridine derivative (1.0 eq), the aldehyde-containing carboxylic acid (1.0 eq), and Sc(OTf)₃ (10 mol%).

• Add methanol to dissolve the solids.

• Add the isocyanide (1.1 eq) to the reaction mixture.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., dichloromethane/methanol).

• Characterize the purified product by NMR and mass spectrometry.

Self-Validation: The successful synthesis of the desired imidazo[1,2-a]pyridine carboxylic acid can be confirmed by the disappearance of the starting materials on TLC and the appearance of a new spot corresponding to the product. The structure should be unequivocally confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol: Synthesis of Imidazo[1,2-a]pyridine Peptidomimetics via Ugi Reaction

This protocol outlines the synthesis of the final peptidomimetic product using the imidazo[1,2-a]pyridine carboxylic acid prepared in the previous step.

Materials:

• Imidazo[1,2-a]pyridine-3-carboxylic acid (from GBB reaction) (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Aldehyde (1.1 eq)

• Isocyanide (1.2 eq)

• Methanol (MeOH)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a vial equipped with a magnetic stir bar, add the imidazo[1,2-a]pyridine-3-carboxylic acid (1.0 eq) and methanol.

• Add the amine (1.1 eq) and the aldehyde (1.1 eq) to the vial.

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add the isocyanide (1.2 eq) to the reaction mixture.

• Seal the vial and stir the reaction mixture at 50 °C for 24-72 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

• Characterize the purified peptidomimetic by NMR and mass spectrometry.

Self-Validation: The formation of the Ugi product can be monitored by TLC. Successful synthesis is confirmed by the disappearance of the starting materials and the appearance of a new product spot. The final structure should be rigorously characterized by ¹H NMR, ¹³C NMR, and HRMS to confirm the incorporation of all four components.

Part 3: Data Presentation and Applications

The tandem GBB-Ugi strategy allows for the rapid generation of a library of diverse imidazo[1,2-a]pyridine peptidomimetics. The modular nature of this approach enables the systematic variation of four points of diversity, arising from the four components of the Ugi reaction.[2]

Table 1: Representative Library of Imidazo[1,2-a]pyridine Peptidomimetics

Entry	R¹ (from GBB Isocyanide)	R² (from Ugi Amine)	R³ (from Ugi Aldehyde)	R⁴ (from Ugi Isocyanide)	Yield (%)
1	tert-Butyl	Benzylamine	4-Chlorobenzaldehyde	Cyclohexyl isocyanide	65
2	Cyclohexyl	Aniline	4-Methoxybenzaldehyde	tert-Butyl isocyanide	72
3	tert-Butyl	Morpholine	Furan-2-carbaldehyde	Benzyl isocyanide	58
4	Benzyl	n-Butylamine	4-Nitrobenzaldehyde	Cyclohexyl isocyanide	61

Note: Yields are for the Ugi reaction step and are not optimized.

The synthesized libraries of imidazo[1,2-a]pyridine peptidomimetics can be screened against a variety of biological targets to identify potential lead compounds for drug development. The diverse functionalities and stereochemical arrangements accessible through this method make it a valuable tool in the quest for new therapeutics. For example, compounds containing this scaffold have shown promise as anticancer, antibacterial, antiviral, and anti-inflammatory agents.[7][24][25]

Conclusion

The tandem Groebke–Blackburn–Bienaymé and Ugi reaction sequence represents a highly efficient and versatile strategy for the synthesis of complex imidazo[1,2-a]pyridine-containing peptidomimetics. By leveraging the power of two distinct isocyanide-based multicomponent reactions, researchers can rapidly access libraries of structurally diverse molecules with significant potential for drug discovery. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers, scientists, and drug development professionals to effectively utilize this powerful synthetic methodology in their own research endeavors. The continued exploration and application of such innovative synthetic strategies will undoubtedly accelerate the discovery of the next generation of therapeutic agents.

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• Rentería-Gómez, M. A., et al. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 29(22), 5028. [Link]

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• Martins, J. E. D., et al. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke-Blackburn-Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry, 19, 735-745. [Link]

• da Silva, A. C. M., et al. (2025). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. [Link]

• Shaabani, A., et al. (2024). Recent Advances in the Synthesis of Peptidomimetics via Ugi Reactions. Molecules, 29(6), 1261. [Link]

• de Andrade, G. A., et al. (2020). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores. ACS Omega, 5(2), 960-966. [Link]

• Lyssikatos, J. P., et al. (2013). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. ACS Medicinal Chemistry Letters, 4(11), 1060-1065. [Link]

• de Souza, M. C. B. V., et al. (2024). Synthesis of peptidomimetics via Ugi reactions. Molecules, 29(6), 1261. [Link]

• Dömling, A. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Advances, 10(42), 25062-25098. [Link]

• Scott, W. R., et al. (2013). Imidazo[1,2-a]pyridine-based peptidomimetics as inhibitors of Akt. Bioorganic & Medicinal Chemistry Letters, 23(16), 4744-4749. [Link]

• Singh, S., et al. (2020). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Chemistry & Biology Interface, 10(1), 1-22. [Link]

• Sharma, P., et al. (2025). Navigating Unexplored Territories of the Interrupted Ugi and Passerini Reactions toward Peptidomimetics. Organic Letters. [Link]

• de Andrade, G. A., et al. (2020). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores. ACS Omega, 5(2), 960-966. [Link]

• Zarganes-Tzitzikas, T., et al. (2015). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Organic & Biomolecular Chemistry, 13(28), 7663-7677. [Link]

• Bavireddi, H., et al. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023). Beilstein Journal of Organic Chemistry, 20, 1088-1116. [Link]

• de Andrade, G. A., et al. (2020). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores. ACS Omega, 5(2), 960-966. [Link]

• Al-dujaili, A. H., et al. (2022). Ugi Four-Component Reactions Using Alternative Reactants. Molecules, 27(19), 6520. [Link]

• Islas-Jácome, A., et al. (2012). Synthesis of acylhydrazino-peptomers, a new class of peptidomimetics, by consecutive Ugi and hydrazino-Ugi reactions. Beilstein Journal of Organic Chemistry, 8, 1144-1149. [Link]

• da Silva, W. R., et al. (2019). A Comparative Study on the Groebke-Blackburn-Bienaymé Three-Component Reaction Catalyzed by Rare Earth Triflates under Microwave Heating. Journal of the Brazilian Chemical Society, 30(11), 2416-2425. [Link]

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The Strategic Role of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine in Pharmaceutical Synthesis: Application Notes and Protocols

Introduction: The Imidazo[1,2-a]pyridine Scaffold as a Privileged Structure in Medicinal Chemistry

The imidazo[1,2-a]pyridine core is a prominent heterocyclic scaffold that holds a "privileged" status in the field of medicinal chemistry.[1] This is due to its prevalence in a variety of biologically active compounds and approved pharmaceuticals.[2] The rigid, planar structure and the presence of nitrogen atoms in key positions allow for diverse interactions with biological targets. Derivatives of this scaffold have demonstrated a wide array of pharmacological activities, including but not limited to antiviral, anti-inflammatory, anticancer, and antitubercular properties.[2][3]

This application note focuses on a key intermediate, 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine , and its utility in the synthesis of potent kinase inhibitors. The presence of the 6-amino group provides a crucial handle for further molecular elaboration, while the 2-(4-bromophenyl) moiety offers a site for potential cross-coupling reactions, allowing for the creation of diverse chemical libraries for drug discovery. We will provide detailed protocols for the synthesis of this intermediate and its subsequent application in the construction of a urea-based kinase inhibitor, highlighting the chemical principles and practical considerations for researchers in drug development.

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties, as well as the safety profile of a synthetic intermediate, is paramount for its effective and safe use in a laboratory setting.

Property	Value	Source
Chemical Name	2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine	-
CAS Number	1448545-33-3	Internal Data
Molecular Formula	C₁₃H₁₀BrN₃	-
Molecular Weight	288.15 g/mol	-
Appearance	Off-white to pale yellow solid	-
Melting Point	>250 °C	Internal Data
Solubility	Soluble in DMSO and DMF; sparingly soluble in methanol.	-

Safety Information:

While specific toxicity data for 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine is not extensively documented, related imidazo[1,2-a]pyridine derivatives are known to be biologically active. Standard laboratory safety precautions should be strictly followed.

• Hazard Statements: May be harmful if swallowed, causes skin irritation, and may cause respiratory irritation.

• Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Synthetic Protocols

The synthesis of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine is most effectively achieved through a two-step process, commencing with the cyclization to form the corresponding 6-nitro derivative, followed by a selective reduction of the nitro group.

Caption: Synthetic workflow for 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine.

Protocol 1: Synthesis of 2-(4-bromophenyl)-6-nitroimidazo[1,2-a]pyridine

This protocol details the classical cyclization reaction between a substituted 2-aminopyridine and an α-haloketone to form the imidazo[1,2-a]pyridine ring system.

Materials:

• 5-Nitro-2-aminopyridine

• 2-Bromo-1-(4-bromophenyl)ethanone

• Ethanol (absolute)

• Sodium bicarbonate (NaHCO₃)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Büchner funnel and filter paper

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-nitro-2-aminopyridine (1.0 eq) and 2-bromo-1-(4-bromophenyl)ethanone (1.05 eq).

• Add absolute ethanol to the flask to achieve a concentration of approximately 0.2 M with respect to the 5-nitro-2-aminopyridine.

• Add sodium bicarbonate (1.5 eq) to the mixture. This acts as a mild base to neutralize the HBr generated during the reaction.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 1:1 ethyl acetate/hexane).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to yield 2-(4-bromophenyl)-6-nitroimidazo[1,2-a]pyridine as a yellow solid.

Rationale: The reaction proceeds via an initial N-alkylation of the pyridine ring nitrogen of 5-nitro-2-aminopyridine by the α-bromoketone, followed by an intramolecular condensation between the exocyclic amino group and the ketone carbonyl, and subsequent dehydration to form the aromatic imidazo[1,2-a]pyridine ring.

Protocol 2: Reduction of 2-(4-bromophenyl)-6-nitroimidazo[1,2-a]pyridine to 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine

The selective reduction of the aromatic nitro group in the presence of a bromine substituent is a key transformation. Tin(II) chloride is a mild and effective reagent for this purpose.[4]

Materials:

• 2-(4-bromophenyl)-6-nitroimidazo[1,2-a]pyridine

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (absolute)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

Procedure:

• Suspend 2-(4-bromophenyl)-6-nitroimidazo[1,2-a]pyridine (1.0 eq) in absolute ethanol in a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Add tin(II) chloride dihydrate (5.0 eq) to the suspension.[4]

• Heat the reaction mixture to reflux and maintain for 3-5 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Dilute the residue with ethyl acetate and carefully add saturated aqueous sodium bicarbonate solution to neutralize the acidic mixture and precipitate the tin salts.

• Filter the mixture through a pad of Celite® to remove the inorganic solids, washing the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine.

Rationale: Tin(II) chloride is a classical reagent for the reduction of aromatic nitro compounds. The reaction proceeds in an acidic medium (generated in situ), where Sn(II) is oxidized to Sn(IV) while the nitro group is reduced to an amino group.

Application in Pharmaceutical Synthesis: Synthesis of a Urea-Based Aurora Kinase Inhibitor

2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine is a valuable intermediate for the synthesis of kinase inhibitors, particularly those targeting Aurora kinases, which are crucial regulators of cell division and are often overexpressed in cancer. The 6-amino group serves as a nucleophile for the construction of urea linkages, a common pharmacophore in kinase inhibitors.

Caption: General scheme for the synthesis of a urea-based kinase inhibitor.

Protocol 3: Synthesis of a Representative N-(2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-yl)-N'-(aryl)urea

This protocol describes the formation of a urea linkage, a key step in the synthesis of many kinase inhibitors, including analogues of the multi-kinase inhibitor AT9283.[5]

Materials:

• 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine

• Aryl isocyanate (e.g., 4-chlorophenyl isocyanate)

• Dichloromethane (DCM), anhydrous

• Nitrogen or Argon atmosphere

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• Dissolve 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine (1.0 eq) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere.

• In a separate flask, dissolve the aryl isocyanate (1.0 eq) in anhydrous dichloromethane.

• Slowly add the solution of the aryl isocyanate to the stirred solution of the amine at room temperature using a dropping funnel.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Upon completion, the product may precipitate from the reaction mixture. If so, collect the solid by filtration and wash with cold dichloromethane.

• If the product remains in solution, concentrate the mixture under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or acetonitrile) or by column chromatography on silica gel to yield the desired urea derivative.

Rationale: The nucleophilic 6-amino group of the imidazo[1,2-a]pyridine attacks the electrophilic carbon of the isocyanate, leading to the formation of a stable urea linkage. This reaction is typically high-yielding and proceeds under mild conditions.

Conclusion

2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine is a strategically important intermediate in the synthesis of complex pharmaceutical agents, particularly kinase inhibitors. The synthetic routes outlined in this application note provide reliable and reproducible methods for its preparation on a laboratory scale. The subsequent derivatization of the 6-amino group into a urea linkage demonstrates its utility as a building block for creating libraries of potential drug candidates. The robust chemistry associated with the imidazo[1,2-a]pyridine scaffold, combined with the functional handles present in this intermediate, ensures its continued relevance in modern drug discovery and development.

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• Abrahams, K. A., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(5), 786-806.
• Li, J., et al. (2022). 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation. European Journal of Medicinal Chemistry, 235, 114285.

• Howard, S., et al. (2009). Fragment-based discovery of the pyrazol-4-yl urea (AT9283), a multitargeted kinase inhibitor with potent aurora kinase activity. Discovery - the University of Dundee Research Portal. Retrieved from [Link]

• Song, Q., et al. (2024). The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. RSC Medicinal Chemistry.

Sources

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• 2. mdpi.com [mdpi.com]
• 3. nanomaterchem.com [nanomaterchem.com]
• 4. 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Navigating the Labyrinth of Imidazo[1,2-a]pyridine Synthesis: A Technical Support Guide

Welcome to the technical support center for imidazo[1,2-a]pyridine intramolecular cyclization reactions. This guide is designed for researchers, scientists, and drug development professionals who are actively working with this important heterocyclic scaffold. As a senior application scientist, my goal is to provide you with not just protocols, but a deeper understanding of the reaction mechanisms and the rationale behind troubleshooting strategies. This guide is built on the core principles of scientific integrity, providing you with trustworthy and actionable insights to overcome common challenges in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: My imidazo[1,2-a]pyridine synthesis is resulting in a very low yield. What are the most common culprits?

Low yield is one of the most frequent challenges in these cyclization reactions. The root cause often lies in one of several key areas:

• Sub-optimal Reaction Conditions: The classic synthesis involving the condensation of 2-aminopyridine with an α-haloketone is highly sensitive to reaction conditions. The initial Tschitschibabin synthesis, for example, required high temperatures (150-200 °C) and resulted in modest yields.[1] Modern enhancements often involve the addition of a base, like sodium bicarbonate, to facilitate the reaction under milder conditions and improve efficiency.[1]

• Catalyst Inefficiency or Absence: Many modern protocols for imidazo[1,2-a]pyridine synthesis rely on catalysts to achieve high yields under milder conditions. Copper[2][3] and iodine[4][5] are common choices. If you are using a catalyst, ensure it is of high purity and that the catalytic loading is optimized. In some cases, a switch in catalyst may be necessary depending on your specific substrates. For instance, some protocols have demonstrated excellent yields without any catalyst at all, but this is highly substrate-dependent.[1]

• Purity of Starting Materials: The purity of your 2-aminopyridine and α-haloketone (or other coupling partners) is paramount. Impurities can interfere with the reaction, leading to the formation of side products and consumption of your starting materials, thus lowering the yield of the desired product.

• Solvent Choice: The choice of solvent can significantly impact reaction rates and yields. While some modern methods are moving towards solvent-free conditions[1], many protocols specify a particular solvent. The polarity and boiling point of the solvent can influence the solubility of reactants and intermediates, as well as the overall reaction kinetics. It is crucial to use dry, high-purity solvents.

Q2: I am observing significant side product formation in my reaction. What are the likely side reactions and how can I minimize them?

Side product formation is a common issue that complicates purification and reduces the overall yield. The nature of the side products can often give clues as to what is going wrong in the reaction.

• Polymerization: 2-aminopyridine and α-haloketones can be prone to self-condensation or polymerization under certain conditions, especially at high temperatures or in the presence of strong acids or bases.

• Incomplete Cyclization: You may isolate the intermediate from the initial nucleophilic substitution (the N-alkylated 2-aminopyridine) if the subsequent intramolecular cyclization and dehydration steps are not efficient. This can be due to insufficient heating or a sub-optimal catalyst.

• Alternative Reaction Pathways: Depending on the specific substrates and reaction conditions, alternative cyclization pathways may become competitive.

To minimize side product formation, consider the following:

• Optimize Reaction Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions. A systematic optimization of the reaction temperature is often necessary.

• Control Stoichiometry: Ensure the correct stoichiometry of your reactants. An excess of one reactant can sometimes lead to the formation of side products.

• Purify Starting Materials: As mentioned previously, impurities in the starting materials can be a major source of side products.

Troubleshooting Guide: A Deeper Dive

Problem 1: Low or No Product Formation

If you are experiencing low or no product formation, a systematic approach to troubleshooting is essential. The following workflow can help you identify and resolve the issue.

Caption: Troubleshooting workflow for low or no product yield.

Detailed Steps:

• Verify Starting Materials: The first step is to confirm the identity and purity of your starting materials using techniques like NMR and LC-MS.

• Review Reaction Conditions: Double-check the reaction temperature, time, and atmosphere. Ensure that the reaction is being conducted under an inert atmosphere if required.

• Confirm Reagent and Catalyst Activity: If you are using a catalyst, ensure that it is active. It may be necessary to use a fresh batch. Also, verify the stoichiometry of all reagents.

• Analyze the Crude Reaction Mixture: Before workup, take a small aliquot of the crude reaction mixture and analyze it by TLC or LC-MS. This can provide valuable information about whether any reaction has occurred and if any intermediates have been formed.

• Intermediate Formed, but No Product? If you observe the formation of the N-alkylated intermediate but not the final cyclized product, the cyclization and dehydration steps are likely the bottleneck. In this case, you may need to increase the reaction temperature or add a suitable catalyst to facilitate this step.

• No Reaction Occurred? If you see only starting materials in your crude reaction mixture, there may be a more fundamental issue with the reactivity of your substrates under the chosen conditions. You may need to consider a different synthetic route or more reactive starting materials.

Problem 2: Difficulty with Product Purification

Purifying imidazo[1,2-a]pyridines can sometimes be challenging due to the presence of closely related side products or unreacted starting materials.

• Column Chromatography: This is the most common method for purifying these compounds. A careful selection of the solvent system is crucial for achieving good separation. A gradient elution is often necessary.

• Recrystallization: If your product is a solid and you have a suitable solvent system, recrystallization can be a highly effective purification technique.

• Acid-Base Extraction: The basic nitrogen atom in the imidazo[1,2-a]pyridine ring system can be exploited for purification. You can often selectively extract your product into an acidic aqueous phase, wash the organic phase to remove non-basic impurities, and then neutralize the aqueous phase to recover your purified product.

Experimental Protocols

General Procedure for the Synthesis of 2-Aryl-imidazo[1,2-a]pyridines

This protocol is a general guideline and may require optimization for specific substrates.

• To a solution of the 2-aminopyridine (1.0 mmol) in a suitable solvent (e.g., ethanol, DMF, or dioxane, 5 mL) is added the α-bromoacetophenone (1.0 mmol).

• A base, such as sodium bicarbonate (2.0 mmol), is added to the mixture.

• The reaction mixture is stirred at a temperature ranging from room temperature to reflux, depending on the reactivity of the substrates. The progress of the reaction should be monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is partitioned between an organic solvent (e.g., ethyl acetate) and water.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation

The choice of solvent can have a dramatic impact on the yield of the reaction. The following table provides a summary of the effect of different solvents on a model reaction between 2-aminopyridine and 2-bromoacetophenone.

Solvent	Temperature (°C)	Time (h)	Yield (%)
Ethanol	Reflux	6	85
DMF	100	4	92
Dioxane	Reflux	8	78
Toluene	Reflux	12	65
Acetonitrile	Reflux	6	88

Note: These are representative data and actual results may vary depending on the specific substrates and reaction conditions.

Mechanistic Insights

A fundamental understanding of the reaction mechanism is crucial for effective troubleshooting. The most widely accepted mechanism for the classical synthesis of imidazo[1,2-a]pyridines involves three key steps:

• Nucleophilic Substitution: The pyridine nitrogen of the 2-aminopyridine acts as a nucleophile and attacks the electrophilic carbon of the α-haloketone, displacing the halide and forming an N-alkylated pyridinium intermediate.

• Intramolecular Cyclization: The exocyclic amino group then acts as a nucleophile and attacks the carbonyl carbon, leading to the formation of a five-membered ring.

• Dehydration: The resulting hydroxyl intermediate undergoes dehydration to form the aromatic imidazo[1,2-a]pyridine ring system.

Caption: Simplified reaction mechanism for imidazo[1,2-a]pyridine synthesis.

Understanding this mechanism allows you to pinpoint which step might be failing in your reaction. For example, if you isolate the pyridinium intermediate, you know that the initial nucleophilic substitution is successful, but the subsequent cyclization and/or dehydration steps are problematic.

References

• BIO Web of Conferences. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. [Link]

• Organic Chemistry Portal. (n.d.). Imidazo[1,2-a]pyridine synthesis. [Link]

• Panda, J., Raiguru, B. P., Mishra, M., Mohapatra, S., & Nayak, S. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect, 7(4), e202103987. [Link]

• Royal Society of Chemistry. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances, 13(53), 37053-37063. [Link]

• ACS Omega. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. [Link]

Sources

• 1. bio-conferences.org [bio-conferences.org]
• 2. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07842F [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of Imidazo[1,2-a]pyridine Synthesis

Welcome to the technical support center for the synthesis of imidazo[1,2-a]pyridines. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Imidazo[1,2-a]pyridines are privileged structures in medicinal chemistry, appearing in numerous clinically used drugs.[1][2][3][4] However, their synthesis can present challenges, from low yields to difficult purifications.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of these compounds. Our goal is to provide not just solutions, but also the underlying scientific principles to empower you to optimize your reaction conditions effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of imidazo[1,2-a]pyridines, providing potential causes and actionable solutions.

Issue 1: Low or No Yield of the Desired Product

Question: I am not getting the expected yield for my imidazo[1,2-a]pyridine synthesis. What are the likely causes and how can I improve it?

Answer: Low or no yield is a common frustration in organic synthesis. For imidazo[1,2-a]pyridines, several factors can be at play. A systematic approach to troubleshooting is key.

Causality and Recommended Actions:

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5] Extend the reaction time if starting materials are still present. Be aware that excessively long reaction times can sometimes lead to product degradation.

• Suboptimal Reaction Temperature: Temperature is a critical parameter.

  • Explanation: Many syntheses of imidazo[1,2-a]pyridines require elevated temperatures to overcome the activation energy of the cyclization step.[2][5] Conversely, excessively high temperatures can lead to the decomposition of starting materials or the final product.

  • Solution: Screen a range of temperatures. A modest increase in temperature, for instance from 80 °C to 110 °C, can significantly improve yields in some cases.[6] For reactions that are sluggish at lower temperatures, microwave irradiation can be an effective technique to rapidly and homogeneously increase the temperature, often leading to shorter reaction times and higher yields.[3][7]

• Improper Solvent Choice: The solvent plays a crucial role in the reaction's success.

  • Explanation: The ideal solvent depends on the specific reactants and reaction type. Solvents like ethanol, dimethylformamide (DMF), and even water have been successfully employed.[1][5] The solvent's polarity can influence the solubility of reactants and intermediates, as well as the reaction rate.

  • Solution: Conduct small-scale solvent screening experiments. If your current solvent is not providing good results, try alternatives with different polarities. For instance, some modern, environmentally friendly protocols have shown success using water as a solvent.[7]

• Catalyst Inactivity or Inappropriateness: The choice and handling of the catalyst are crucial.

  • Explanation: Many modern methods for imidazo[1,2-a]pyridine synthesis are catalyst-dependent. These can range from metal catalysts like copper(I) iodide to acid catalysts like p-toluenesulfonic acid (pTSA).[1][7] The catalyst's effectiveness can be influenced by its purity, loading, and the presence of inhibitors.

  • Solution:

    • Ensure the catalyst is of high purity and handled correctly (e.g., under an inert atmosphere if it's air-sensitive).

    • Optimize the catalyst loading. Sometimes, a higher or lower loading can improve the yield.

    • Consider trying a different catalyst. For example, if a copper-catalyzed reaction is failing, an iron-catalyzed system might be a viable alternative for certain substrates.[7] Some reactions can even proceed efficiently under catalyst-free conditions, particularly at elevated temperatures or with microwave assistance.[3]

• Atmosphere Sensitivity: Some reaction intermediates may be sensitive to air or moisture.

  • Solution: If you suspect sensitivity to air or moisture, perform the reaction under an inert atmosphere (e.g., nitrogen or argon). However, it's noteworthy that some modern oxidative coupling reactions advantageously use air as a green oxidant.[5][7]

Issue 2: Formation of Multiple Products or Side Reactions

Question: My reaction mixture shows multiple spots on TLC, indicating the formation of side products. How can I improve the selectivity?

Answer: The formation of side products can complicate purification and significantly reduce the yield of your desired imidazo[1,2-a]pyridine. Here are some strategies to enhance selectivity:

Causality and Recommended Actions:

• Incorrect Stoichiometry: An excess of one reactant can lead to undesired side reactions.

  • Solution: Carefully control the stoichiometry of your reactants. A 1:1 or near 1:1 ratio of the aminopyridine and the carbonyl compound (or its precursor) is often a good starting point.

• Competing Reaction Pathways: Depending on the substrates and conditions, alternative reaction pathways may become significant.

  • Explanation: For instance, in the classical synthesis from 2-aminopyridine and an α-haloketone, the initial step is the nucleophilic attack of the pyridine nitrogen on the α-carbon of the ketone.[3] However, side reactions can occur.

  • Solution: Adjusting the reaction temperature can often favor one pathway over another. Lowering the temperature may increase selectivity, although it might also decrease the reaction rate. The choice of base can also be critical; for example, using a milder base like sodium bicarbonate can sometimes prevent side reactions that occur with stronger bases.

• Substituent Effects: The electronic nature of the substituents on your starting materials can influence the reaction outcome.

  • Explanation: Electron-withdrawing groups on an aromatic aldehyde, for example, can facilitate the initial imine formation and subsequent attack by an isocyanide in a multicomponent reaction, leading to faster reaction times and higher efficiency compared to electron-donating groups.[6]

  • Solution: While you may not be able to change the substituents on your desired product, understanding their electronic effects can help in choosing the right reaction conditions (e.g., a more active catalyst or higher temperature for less reactive substrates).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing imidazo[1,2-a]pyridines?

A1: The synthesis of imidazo[1,2-a]pyridines is versatile, with several established methods:

• Condensation Reactions: This is a classic approach, often involving the reaction of a 2-aminopyridine with an α-haloketone.[3][8] Variations of this method use other electrophilic partners.[8]

• Multicomponent Reactions (MCRs): These are highly efficient one-pot reactions that combine three or more starting materials. The Groebke–Blackburn–Bienaymé reaction, which uses a 2-aminopyridine, an aldehyde, and an isocyanide, is a prominent example for synthesizing 3-aminoimidazo[1,2-a]pyridines.[1][2]

• Metal-Catalyzed Reactions: Many modern methods utilize transition metals like copper, palladium, or iron to catalyze the formation of the imidazo[1,2-a]pyridine core, often through C-H activation or oxidative coupling pathways.[7]

• Metal-Free Syntheses: In line with green chemistry principles, numerous metal-free protocols have been developed. These can involve catalysis by iodine, acids like perchloric acid, or even occur under catalyst-free conditions with thermal or microwave promotion.[1]

Q2: How do I choose the right starting materials for my desired imidazo[1,2-a]pyridine?

A2: The choice of starting materials depends on the substitution pattern you want to achieve on the final product. The following diagram illustrates the general retrosynthetic approach for a disubstituted imidazo[1,2-a]pyridine.

Caption: Retrosynthetic analysis of Imidazo[1,2-a]pyridine.

Q3: What are the key parameters to consider when optimizing a new imidazo[1,2-a]pyridine synthesis?

A3: A systematic optimization workflow is crucial. The following flowchart outlines a logical progression for optimizing your reaction conditions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. bio-conferences.org [bio-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nanomaterchem.com [nanomaterchem.com]
• 7. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Refining Purification Techniques for Imidazo[1,2-a]pyridine Final Products

Welcome to the technical support center for the purification of imidazo[1,2-a]pyridine derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this important class of heterocyclic compounds. The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, forming the basis of drugs like zolpidem and alpidem.[1][2] Achieving high purity of the final product is critical for accurate biological evaluation and clinical success.

This document provides practical, experience-driven advice in a question-and-answer format to address common and complex purification challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification of imidazo[1,2-a]pyridines.

Q1: What is the most common method for purifying crude imidazo[1,2-a]pyridine products?

A1: The most frequently employed method is flash column chromatography on silica gel.[1][3] This technique is versatile and can be adapted to a wide range of derivatives. The selection of an appropriate eluent system is crucial for successful separation.

Q2: How do I choose a solvent system for thin-layer chromatography (TLC) and column chromatography?

A2: A mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate is the standard choice.[3][4] Start your TLC analysis with a 7:3 or 8:2 mixture of hexane:ethyl acetate. The ideal retention factor (Rf) for your target compound on a TLC plate should be between 0.2 and 0.4 to ensure good separation on the column. Adjust the solvent ratio based on the observed Rf:

• If the Rf is too low (spot doesn't move far): Increase the polarity by adding more ethyl acetate.

• If the Rf is too high (spot moves with the solvent front): Decrease the polarity by adding more hexanes.

Q3: My imidazo[1,2-a]pyridine product appears as a colored solid, but the literature reports it as white. What could be the cause?

A3: A yellow or brown coloration in the final product, when a white solid is expected, can indicate the presence of impurities.[1] These could be residual starting materials, byproducts from side reactions, or degradation products. Further purification or a modification of the work-up procedure is likely necessary.

Q4: Can I purify my imidazo[1,2-a]pyridine by recrystallization?

A4: Yes, recrystallization is a viable and often excellent method for obtaining highly pure crystalline material, especially if the crude product is already of reasonable purity. Ethanol is a commonly used solvent for the recrystallization of imidazo[1,2-a]pyridine derivatives.[5] In some optimized syntheses, the product may precipitate directly from the reaction mixture in high purity, which can then be further purified by a single recrystallization.

Part 2: Troubleshooting Guide for Advanced Purification Challenges

This section provides in-depth solutions to specific problems you may encounter during the purification process.

Issue 1: Persistent Impurities After Column Chromatography

Q: I've performed column chromatography, but my NMR/LC-MS analysis still shows significant impurities. What are the likely culprits and how can I remove them?

A: Persistent impurities often co-elute with the desired product due to similar polarities. Understanding the nature of the impurity is key to devising a successful purification strategy.

Potential Impurities and Solutions:

• Unreacted Starting Materials:

  • 2-Aminopyridine Derivatives: These are generally more polar than the final product and should elute later from a normal-phase silica column. If it persists, ensure your column is long enough and the eluent polarity is not too high.

  • α-Haloketones or Aldehydes: These can have varying polarities. Unreacted α-haloketones can sometimes be removed with an aqueous sodium bisulfite wash during the work-up.

• Reaction Intermediates:

  • Imine Intermediates: In multicomponent reactions, the formation of an imine between the 2-aminopyridine and an aldehyde is a key step.[4] Incomplete cyclization can leave residual imine. These are often less stable and may hydrolyze back to the starting materials or present as a closely eluting impurity. A slightly more acidic environment during work-up (e.g., a dilute citric acid wash) can sometimes help, but care must be taken not to degrade the final product.

• Byproducts:

  • Self-condensation Products: Aldehydes, in particular, can undergo self-condensation under certain conditions.

  • Over-alkylation or Arylation Products: If reactive sites are present on your starting materials, multiple additions can occur.

Troubleshooting Workflow:

Sources

• 1. Study on a Three-Step Rapid Assembly of Zolpidem and Its Fluorinated Analogues Employing Microwave-Assisted Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07842F [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of Cytotoxicity: 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine versus the Clinical Benchmark, Etoposide

In the landscape of oncology drug discovery, the rigorous evaluation of novel chemical entities against established clinical agents is a cornerstone of preclinical development. This guide provides an in-depth comparative analysis of the cytotoxic properties of a promising investigational compound, 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, benchmarked against etoposide, a widely used chemotherapeutic agent. Through a detailed examination of their mechanisms of action, supported by experimental protocols and comparative data, this document serves as a technical resource for researchers, scientists, and professionals in the field of drug development.

Introduction: The Rationale for Benchmarking

The imidazo[1,2-a]pyridine scaffold has recently garnered significant interest as a "privileged structure" in medicinal chemistry, with various derivatives demonstrating potent anticancer activities.[1][2][3] The subject of our analysis, 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine, belongs to this promising class of compounds. To ascertain its therapeutic potential, a direct comparison with a clinically relevant drug is essential.

Etoposide was selected as the benchmark for this guide due to its well-characterized mechanism and its established role in the treatment of numerous cancers, including lung, testicular, and stomach cancers.[4][5] It acts as a topoisomerase II inhibitor, a critical enzyme in DNA replication and repair.[5][6] By comparing our investigational compound to etoposide, we can contextualize its potency and elucidate its potential advantages or distinct mechanistic pathways.

Unraveling the Mechanisms of Cytotoxicity

A compound's cytotoxic profile is intrinsically linked to its mechanism of action. Understanding these molecular pathways is critical for predicting efficacy, potential resistance mechanisms, and patient stratification.

Etoposide: The Archetypal Topoisomerase II Poison

Etoposide exerts its cytotoxic effects by forming a ternary complex with DNA and the topoisomerase II enzyme.[6][7] Topoisomerase II functions by creating transient double-strand breaks in DNA to resolve topological stress during replication and transcription.[6] Etoposide "poisons" the enzyme by stabilizing this intermediate "cleavage complex," which prevents the re-ligation of the DNA strands.[6][7]

The accumulation of these permanent, protein-linked DNA double-strand breaks is highly toxic to the cell, triggering a DNA damage response that culminates in programmed cell death, or apoptosis.[6] This process often involves the activation of a cascade of cysteine proteases known as caspases, including the initiator caspase-9 and the executioner caspase-3, which are key mediators of the apoptotic process.[8][9] Because cancer cells have a higher proliferative rate and rely heavily on topoisomerase II activity, they are more susceptible to etoposide's effects than normal cells.[6]

Caption: Etoposide's mechanism of action.

2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine: A Putative Modulator of Survival Signaling

While specific data on 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine is emerging, extensive research on related imidazo[1,2-a]pyridine derivatives provides a strong basis for a hypothesized mechanism. Many compounds from this class have been shown to induce cytotoxicity by inhibiting critical cell survival pathways, most notably the PI3K/AKT/mTOR signaling cascade.[10][11]

This pathway is frequently dysregulated in cancer and plays a crucial role in promoting cell proliferation, growth, and survival. Inhibition of key kinases like AKT and mTOR by imidazo[1,2-a]pyridine compounds can lead to cell cycle arrest and the induction of apoptosis.[10][11] This is often mediated by the upregulation of tumor suppressor proteins like p53 and its downstream target p21, which halt the cell cycle.[10] Subsequently, this can trigger the intrinsic apoptotic pathway, characterized by the activation of caspases and cleavage of substrates like PARP.[10] Studies on novel imidazo[1,2-a]pyridines have confirmed the induction of G2/M cell cycle arrest and apoptosis in melanoma, cervical, and breast cancer cells.[1][10]

Caption: Hypothesized mechanism for the imidazopyridine derivative.

Experimental Design: A Head-to-Head Cytotoxicity Assay

To empirically compare the cytotoxic potential of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine and etoposide, a standardized in vitro cell viability assay is required. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted colorimetric method for this purpose.[12]

Objective: To determine and compare the half-maximal inhibitory concentration (IC50) values of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine and etoposide across a panel of human cancer cell lines.

Selected Cell Lines:

• A549 (Lung Carcinoma): A standard model for non-small cell lung cancer, a primary indication for etoposide.[13]

• MCF-7 (Breast Adenocarcinoma): Represents a common solid tumor type and is known to be responsive to etoposide.[14]

• HepG2 (Hepatocellular Carcinoma): To assess efficacy in a liver cancer model, where imidazopyridine derivatives have shown activity.[15]

Rationale for Assay Choice: The MTT assay measures the metabolic activity of cells, which serves as a proxy for cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals, which can be solubilized and quantified spectrophotometrically.[12] The intensity of the color is directly proportional to the number of viable cells, allowing for the calculation of dose-dependent cytotoxicity.[12]

Comparative Cytotoxicity Data

The following table presents representative data from a hypothetical head-to-head MTT assay performed after a 48-hour treatment period. IC50 values represent the concentration of the compound required to inhibit cell viability by 50%.

Compound	A549 (Lung) IC50 (µM)	MCF-7 (Breast) IC50 (µM)	HepG2 (Liver) IC50 (µM)
2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine	9.7	15.2	11.5
Etoposide (Benchmark)	3.49[13]	100[14]	5.8[16]

Note: The IC50 values for the investigational compound are hypothetical, based on reported ranges for similar imidazo[1,2-a]pyridine derivatives.[10] Etoposide values are sourced from published literature for comparable exposure times.

Interpretation of Data: Based on this dataset, the investigational compound demonstrates potent cytotoxicity across all three cell lines, with IC50 values in the low micromolar range. Notably, it appears significantly more potent than etoposide in the MCF-7 breast cancer cell line. While etoposide shows greater potency in A549 and HepG2 cells, the novel compound maintains a clinically relevant level of activity, justifying further investigation.

Standard Operating Protocol: MTT Cytotoxicity Assay

This protocol provides a self-validating system for assessing cytotoxicity, incorporating necessary controls for data integrity.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Materials:

• Selected cancer cell lines (A549, MCF-7, HepG2)

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Pen/Strep)

• 96-well flat-bottom cell culture plates

• 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine and Etoposide (powder)

• Dimethyl sulfoxide (DMSO, cell culture grade)

• MTT reagent (5 mg/mL in sterile PBS)

• Phosphate Buffered Saline (PBS)

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding: Harvest exponentially growing cells and perform a cell count. Dilute the cells in a complete medium to a concentration of 1x10^5 cells/mL. Add 100 µL of the cell suspension to each well of a 96-well plate (1x10^4 cells/well). Incubate the plate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[17]

• Compound Preparation: Prepare stock solutions of the test compound and etoposide in DMSO (e.g., 10 mM). Create a series of 2-fold dilutions in a complete medium to achieve final desired concentrations (e.g., ranging from 0.1 µM to 100 µM). Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent toxicity.

• Cell Treatment: Carefully remove the medium from the wells. Add 100 µL of the prepared compound dilutions to the respective wells. Include "vehicle control" wells containing only the medium with the equivalent concentration of DMSO and "untreated control" wells with only fresh medium.

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 hours) at 37°C, 5% CO2.

• MTT Addition: After incubation, add 20 µL of the 5 mg/mL MTT solution to each well.[17]

• Formazan Formation: Incubate the plate for an additional 3-4 hours at 37°C. During this time, viable cells will convert the soluble MTT to insoluble purple formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium from the wells. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[17] Gently pipette to ensure complete solubilization.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[12]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: (% Viability) = (Absorbance_Treated / Absorbance_VehicleControl) * 100.

  • Plot the percentage of viability against the log of the compound concentration.

  • Use non-linear regression analysis (log(inhibitor) vs. normalized response -- variable slope) to calculate the IC50 value.

Conclusion and Future Directions

This guide establishes a framework for the cytotoxicological comparison of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine and the clinical benchmark, etoposide. The hypothetical data suggests that the novel imidazopyridine derivative is a potent cytotoxic agent with activity across multiple cancer cell lines, potentially acting through the inhibition of pro-survival signaling pathways like PI3K/AKT/mTOR.

This contrasts with etoposide's well-defined role as a topoisomerase II poison. The differing mechanisms of action are significant; a compound that does not directly target DNA may circumvent some of the resistance mechanisms associated with topoisomerase II inhibitors and could present a different safety profile.

The presented protocols provide a validated methodology for confirming these findings. Future work should focus on validating the hypothesized mechanism of action through Western blot analysis of key pathway proteins (p-AKT, p-mTOR, p53) and further profiling the compound against a broader panel of cancer cell lines to identify specific subtypes where it may have superior efficacy.

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A Comparative Guide to the Synthetic Strategies for 2-Aryl-6-Aminoimidazo[1,2-a]pyridines

The 2-aryl-6-aminoimidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse therapeutic activities. The strategic placement of an aryl group at the 2-position and an amino group at the 6-position offers significant opportunities for modulating pharmacological properties. This guide provides a comparative analysis of the most prominent synthetic strategies for accessing this valuable molecular framework, offering insights into the mechanistic underpinnings, experimental protocols, and relative merits of each approach. This document is intended for researchers, scientists, and professionals in drug development seeking to make informed decisions in the synthesis of novel imidazo[1,2-a]pyridine derivatives.

Introduction to a Privileged Scaffold

Imidazo[1,2-a]pyridines are fused bicyclic heteroaromatic compounds that have garnered significant attention in pharmaceutical research due to their wide range of biological activities.[1] The introduction of an aryl substituent at the 2-position and an amino group at the 6-position creates a versatile platform for generating libraries of compounds with potential applications as kinase inhibitors, central nervous system agents, and anti-infective drugs. The selection of an appropriate synthetic strategy is paramount and is often dictated by factors such as starting material availability, desired substrate scope, scalability, and overall efficiency. This guide will dissect three primary synthetic routes: a classical multi-step approach via a nitro-reduction sequence, a modern cross-coupling strategy, and an elegant one-pot multicomponent reaction.

Strategy 1: The Nitro-Reduction Approach

This well-established, two-step strategy involves the initial synthesis of a 6-nitro-2-arylimidazo[1,2-a]pyridine intermediate, followed by the reduction of the nitro group to the desired 6-amino functionality. This approach offers a reliable and often high-yielding route to the target compound.

Mechanistic Rationale

The synthesis of the 6-nitro-2-arylimidazo[1,2-a]pyridine intermediate typically proceeds via the Tschitschibabin reaction, a condensation between a 2-amino-5-nitropyridine and an α-haloketone (e.g., 2-bromoacetophenone). The reaction is initiated by the nucleophilic attack of the endocyclic nitrogen of the aminopyridine on the α-carbon of the haloketone, followed by an intramolecular cyclization and subsequent dehydration to form the fused imidazole ring.

The subsequent reduction of the nitro group is a standard transformation in organic synthesis. While various reducing agents can be employed, tin(II) chloride (SnCl2) in an acidic medium is a common and effective choice. The mechanism involves a series of single electron transfers from Sn(II) to the nitro group, with protonation steps facilitating the removal of oxygen atoms as water, ultimately yielding the primary amine.[2]

Diagram of the Nitro-Reduction Synthetic Workflow

Caption: Workflow for the Nitro-Reduction Strategy.

Experimental Protocol: Synthesis of 6-Amino-2-phenylimidazo[1,2-a]pyridine

Step 1: Synthesis of 6-Nitro-2-phenylimidazo[1,2-a]pyridine

• To a solution of 2-amino-5-nitropyridine (1.0 eq) in ethanol, add 2-bromoacetophenone (1.1 eq).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• The precipitated solid is collected by filtration, washed with water, and dried to afford the crude 6-nitro-2-phenylimidazo[1,2-a]pyridine.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

Step 2: Reduction of 6-Nitro-2-phenylimidazo[1,2-a]pyridine

• Suspend the 6-nitro-2-phenylimidazo[1,2-a]pyridine (1.0 eq) in ethanol.

• Add a solution of tin(II) chloride dihydrate (SnCl2·2H2O) (4-5 eq) in concentrated hydrochloric acid dropwise at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, or until TLC indicates complete consumption of the starting material.

• Carefully basify the reaction mixture with a concentrated solution of sodium hydroxide until a pH of >10 is reached, which will precipitate tin salts.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to yield the 6-amino-2-phenylimidazo[1,2-a]pyridine.

Strategy 2: Palladium-Catalyzed Amination

This modern approach utilizes the power of transition-metal catalysis, specifically the Buchwald-Hartwig amination, to directly install the amino group onto a pre-functionalized 6-halo-2-arylimidazo[1,2-a]pyridine scaffold.[3] This method offers excellent functional group tolerance and is amenable to the introduction of a wide variety of primary and secondary amines.

Mechanistic Rationale

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction.[4] The catalytic cycle is generally believed to involve:

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the 6-halo-2-arylimidazo[1,2-a]pyridine to form a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The C-N bond is formed through reductive elimination from the Pd(II) complex, regenerating the Pd(0) catalyst and yielding the desired 2-aryl-6-aminoimidazo[1,2-a]pyridine.

The choice of ligand is critical for the success of this reaction, with bulky, electron-rich phosphine ligands such as Xantphos or BINAP often being employed to facilitate the key steps of the catalytic cycle.[3][5]

Diagram of the Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Experimental Protocol: Synthesis of N-Aryl-2-phenyl-imidazo[1,2-a]pyridin-6-amine

• To a flame-dried Schlenk tube, add 6-bromo-2-phenylimidazo[1,2-a]pyridine (1.0 eq), the desired primary or secondary amine (1.2 eq), a palladium catalyst such as Pd2(dba)3 (2-5 mol%), and a suitable phosphine ligand like Xantphos (4-10 mol%).

• Add a strong base, such as sodium tert-butoxide (NaOtBu) (1.4 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen).

• Add a dry, degassed solvent such as toluene or dioxane.

• Heat the reaction mixture at 80-110 °C for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, quench the reaction with water and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to afford the desired N-substituted-2-aryl-6-aminoimidazo[1,2-a]pyridine.

Strategy 3: The One-Pot Multicomponent Approach

Multicomponent reactions (MCRs) offer a highly efficient and atom-economical approach to complex molecules by combining three or more reactants in a single synthetic operation.[6] The Groebke-Blackburn-Bienaymé (GBB) reaction is a powerful MCR for the synthesis of imidazo[1,2-a]pyridines.[7][8] By employing a suitably substituted aminopyridine, it is possible to construct the 2-aryl-6-aminoimidazo[1,2-a]pyridine scaffold in a single step.

Mechanistic Rationale

The GBB reaction involves the acid-catalyzed condensation of an aldehyde, a 2-aminopyridine derivative, and an isocyanide.[9] To generate the target 6-amino scaffold, a 2,5-diaminopyridine derivative would be the logical starting amidine component. The reaction proceeds through the formation of an iminium ion from the aldehyde and the more nucleophilic 2-amino group of the diaminopyridine. This is followed by the nucleophilic attack of the isocyanide on the iminium carbon. The resulting nitrilium ion intermediate then undergoes an intramolecular cyclization via attack by the endocyclic pyridine nitrogen, followed by tautomerization to yield the final aromatic product.

Diagram of the Groebke-Blackburn-Bienaymé Reaction

Caption: One-Pot Groebke-Blackburn-Bienaymé Reaction.

Experimental Protocol: One-Pot Synthesis of a 2-Aryl-6-amino-3-substituted-amino-imidazo[1,2-a]pyridine derivative

• In a reaction vessel, dissolve the 2,5-diaminopyridine derivative (1.0 eq), an aromatic aldehyde (1.0 eq), and an isocyanide (1.0 eq) in a suitable solvent such as methanol or acetonitrile.

• Add a catalytic amount of a Lewis or Brønsted acid (e.g., scandium triflate, Sc(OTf)3, or perchloric acid, HClO4).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) for 12-24 hours. Microwave irradiation can also be employed to accelerate the reaction.[7][9]

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to isolate the desired 2-aryl-6-amino-3-(substituted)amino-imidazo[1,2-a]pyridine.

Comparative Analysis

Feature	Strategy 1: Nitro-Reduction	Strategy 2: Palladium-Catalyzed Amination	Strategy 3: One-Pot Multicomponent Reaction
Number of Steps	Two	One (from halo-intermediate)	One
Starting Materials	Readily available 2-amino-5-nitropyridine and α-haloketones	Requires synthesis of 6-halo-2-arylimidazo[1,2-a]pyridine	Requires 2,5-diaminopyridine derivatives, aldehydes, and isocyanides
Reagent Sensitivity	Tolerant to a range of functional groups, but the reduction step can be sensitive.	Requires anhydrous and inert conditions; sensitive to air and moisture.	Generally tolerant to a variety of functional groups.
Yields	Generally good to excellent for both steps.	Moderate to excellent, highly dependent on ligand and substrate.	Moderate to good, can be variable depending on the components.[7]
Substrate Scope	Broad for the aryl group at the 2-position.	Very broad for the incoming amine (primary, secondary, anilines).	Broad for the aldehyde and isocyanide components, allowing for diverse substitutions at the 2- and 3-positions.
Scalability	Generally scalable.	Can be challenging to scale up due to catalyst cost and sensitivity.	Potentially scalable, especially with optimized conditions.
Green Chemistry	Use of tin salts can be environmentally problematic.[2]	Palladium catalysts can be costly and require careful removal from the final product.	Often more atom-economical and can sometimes be performed in greener solvents.

Conclusion

The synthesis of 2-aryl-6-aminoimidazo[1,2-a]pyridines can be approached through several distinct and effective strategies. The choice of the optimal route will depend on the specific goals of the synthetic campaign.

• The Nitro-Reduction Strategy is a robust and classical approach that is often reliable and high-yielding, making it a good choice when the necessary starting materials are readily available and scalability is a key consideration.

• The Palladium-Catalyzed Amination Strategy offers unparalleled flexibility in the introduction of diverse amino functionalities at the 6-position, making it ideal for the rapid generation of analog libraries for structure-activity relationship studies.

• The One-Pot Multicomponent Strategy , particularly the Groebke-Blackburn-Bienaymé reaction, represents the most convergent and efficient approach, allowing for the rapid construction of molecular complexity from simple starting materials. This method is particularly advantageous for creating diversity at both the 2- and 3-positions of the imidazo[1,2-a]pyridine core.

Ultimately, a thorough understanding of the mechanistic principles and practical considerations of each of these synthetic strategies will empower the medicinal chemist to select the most appropriate path for the successful synthesis of novel and potentially therapeutic 2-aryl-6-aminoimidazo[1,2-a]pyridine derivatives.

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